Arsinate

• Molecular Formula: AsH2O2-
• Molecular Weight: 108.936 g/mol
• IUPAC Name: arsinate
• InChI: InChI=1S/AsH3O2/c2-1-3/h1H2,(H,2,3)/p-1
• InChI Key: VJWWIRSVNSXUAC-UHFFFAOYSA-M
• SMILES: [O-][AsH2]=O

Description

Significance of Arsinate in Environmental Science Research

In environmental science, this compound is a key focus due to arsenic contamination in water and soil, a global issue affecting millions. rsc.orgbohrium.com Arsenic in natural water typically exists as either arsenite (As(III)) or this compound (As(V)), with their prevalence depending on environmental conditions like pH and redox potential. frontiersin.orgeurofinsus.com this compound is the predominant form in well-oxidized waters. acs.org

Research in environmental science investigates the distribution, transformation, and remediation of this compound. Studies explore its adsorption onto various materials, such as iron oxides, which significantly influences its mobility and solubility in natural systems. acs.orgesrf.fr For instance, the adsorption behavior of this compound on ferrihydrite has been studied, showing relatively fast reaction kinetics. acs.org The adsorption envelopes for this compound on iron oxides are similar to those observed in previous studies. acs.org

Furthermore, the removal of this compound from contaminated water is a critical area of research, with studies exploring functionalized polymeric materials as efficient sorbents. rsc.org Novel materials based on polymeric supports functionalized with selective chemical receptors for this compound have demonstrated high removal capacities, even at low and high this compound concentrations. rsc.org

This compound as a Model Compound in Mechanistic Toxicology Studies

While arsenite (As(III)) is generally considered more toxic than this compound (As(V)), this compound still serves as a crucial model compound in mechanistic toxicology studies to understand the broader impacts of arsenic exposure. eurofinsus.comacs.orgoup.com The toxicity of arsenic compounds varies significantly with their chemical form and oxidation state. bohrium.comoup.comzenodo.org

Research in this area investigates the mechanisms by which this compound interacts with biological systems at a molecular level. One key aspect is the similarity of this compound (AsO₄³⁻) to phosphate (B84403) (PO₄³⁻), allowing it to potentially interfere with phosphate uptake pathways and biochemical processes that involve phosphorylation. frontiersin.orgzenodo.org Studies using whole-cell biosensors have provided insights into this compound uptake pathways, noting that inorganic phosphate can limit this compound uptake due to this similarity. frontiersin.org

Toxicology studies also explore the metabolic transformations of this compound within organisms. Inorganic arsenic undergoes metabolism involving reduction to the trivalent state (arsenite) and oxidative methylation. zenodo.org Although trivalent arsenicals are generally more potent, understanding the initial interactions and transformations of this compound is vital for a complete picture of arsenic toxicology. oup.comzenodo.orgoncotarget.com Research delves into how this compound might contribute to cellular stress and other toxic effects, sometimes in conjunction with other factors. nih.govacs.org

Role of this compound in Biogeochemical Cycling Investigations

This compound is a central player in the biogeochemical cycling of arsenic in the environment. This cycling involves a series of physical, chemical, and biological processes that transform and transport arsenic between different environmental compartments, including soil, water, and organisms. researchgate.netresearchgate.netscience.govlidsen.com

Microorganisms play a significant role in the biogeochemical cycle of arsenic, mediating redox transformations between this compound (As(V)) and arsenite (As(III)). researchgate.netscience.govfrontiersin.org Some microorganisms can use this compound as an electron acceptor for anaerobic respiration, while others can oxidize arsenite to this compound. science.gov These microbial processes significantly influence the speciation, mobility, and bioavailability of arsenic in various environments, such as aquifers and wetlands. researchgate.netresearchgate.netfrontiersin.org

Investigations into arsenic biogeochemical cycling often examine the interactions between arsenic and other elements, including iron, manganese, and sulfur. researchgate.netlidsen.comfrontiersin.org For example, the adsorption of this compound onto iron oxides is a key process controlling arsenic mobility in soils and sediments. acs.orgesrf.fr Research also explores the formation of thioarsenates, where sulfur replaces oxygen in the this compound structure, particularly in environments with dissolved sulfide (B99878), adding another layer of complexity to arsenic speciation and cycling. uni-bayreuth.de

Studies in arsenic-rich environments like soda lakes have provided valuable insights into the microbial arsenic cycle, highlighting the ability of some prokaryotes to exploit this compound. science.gov Research also investigates the impact of changing environmental conditions, such as sea level rise, on the stability and release of this compound sequestered in wetlands. researchgate.net

Current Research Frontiers and Emerging Topics concerning this compound

Current research on this compound continues to push the boundaries of understanding its behavior and impact. One frontier involves the development of advanced analytical techniques for arsenic speciation, which are crucial for accurately identifying and quantifying different arsenic forms, including this compound, in complex environmental and biological samples. bohrium.comresearchgate.net Techniques like liquid chromatography coupled with inductively coupled plasma mass spectrometry (LC-ICP-MS) are widely used for their sensitivity and accuracy. bohrium.com Emerging technologies, such as microfluidic and electrochemical devices, are being explored for rapid and portable in situ detection of this compound and arsenite. bohrium.com

Another emerging area focuses on the role of this compound in the context of climate change and its impact on biogeochemical cycles. researchgate.net Studies are investigating how altered temperature and pH regimes might affect this compound oxidation and adsorption processes in soils and sediments. researchgate.net

Research also continues to refine the understanding of this compound's interactions at the molecular level, particularly its competition with phosphate and its potential to interfere with cellular processes. The development of sensitive biosensors for detecting bioavailable this compound is an active area of research. frontiersin.org

Furthermore, investigations into the microbial communities involved in arsenic cycling are utilizing advanced molecular techniques to identify and characterize bacteria responsible for this compound reduction and arsenite oxidation, providing deeper insights into the biological controls on arsenic speciation. researchgate.netfrontiersin.org The potential for biomethylation of inorganic arsenic, including transformations involving this compound, in environments like aquifers is also an area of ongoing research. researchgate.net

Interactive Data Table: Arsenic Species and Environmental Relevance

Arsenic Species (Common Name)	Chemical Formula (Anion/Neutral)	Oxidation State	Environmental Relevance	Typical Occurrence
This compound (Arsenate)	[AsO₄]³⁻, HAsO₄²⁻, H₂AsO₄⁻	+5	Highly relevant; prevalent inorganic form in oxidized environments.	Aerobic waters and soils.
Arsenite	[AsO₃]³⁻, HAsO₃²⁻, H₂AsO₃⁻, H₃AsO₃⁰	+3	Highly relevant; prevalent inorganic form in reduced environments; generally more toxic than this compound.	Anaerobic waters and soils.
Thioarsenates	E.g., [AsS₄]³⁻, [AsOS₃]³⁻	+5 or +3	Emerging area of research; forms in sulfidic environments; influences arsenic speciation and mobility.	Environments with dissolved sulfide. uni-bayreuth.de
Monomethylarsonic Acid (MMA)	CH₃AsO(OH)₂	+5	Relevant; organic arsenic species, metabolite.	Biological systems, some environments.
Dimethylarsinic Acid (DMA)	(CH₃)₂AsO(OH)	+5	Relevant; organic arsenic species, major metabolite.	Biological systems, some environments.

Note: This table focuses on key species discussed in the context of this compound research. The speciation of arsenic is complex and depends heavily on environmental conditions.

Environmental Geochemistry and Geobiological Fate of Arsinate

Sorption and Desorption Dynamics of Arsenate on Geomatrices

Sorption to mineral surfaces is a primary control on arsenate concentration in natural waters and its mobility in soils and sediments. nih.govresearchgate.netescholarship.orgmdpi.com Arsenate can adsorb onto a variety of geomatrices, including metal oxides, clay minerals, and organic matter. nih.govresearchgate.netarizona.edumdpi.commdpi.com Adsorption occurs through the formation of inner-sphere and/or outer-sphere complexes on mineral surfaces. nih.govepa.gov Inner-sphere complexes involve direct chemical bonding between the arsenate anion and surface functional groups, while outer-sphere complexes are formed through electrostatic attraction. epa.gov Arsenate generally adsorbs more strongly than arsenite in the typical pH range of natural water, making it less mobile under oxidizing conditions where it is the dominant species. nih.govepa.gov

Interactions with Iron, Aluminum, and Manganese Oxyhydroxides

Iron, aluminum, and manganese oxyhydroxides are particularly important sorbents for arsenate in the environment due to their abundance and high surface area. researchgate.netarizona.eduresearchgate.net Arsenate can strongly sorb onto these minerals. researchgate.netarizona.edu Studies have shown that arsenate exhibits strong affinity for iron oxyhydroxides across a range of pH values. msu.ru For instance, arsenate shows strong affinity to 0:1 and 1:4 Al:Fe hydroxides at pH 3-6, with adsorption decreasing at pH > 6.5. msu.ruacs.org

Research on Mn-substituted iron oxyhydroxides indicates a significant adsorption effect on arsenate. researchgate.net While iron oxides show high affinity for both arsenite and arsenate, manganese oxides can also play a role in arsenic sorption and are efficient oxidants of As(III) to As(V), which subsequently enhances As(V) adsorption onto iron oxides. mdpi.comresearchgate.net

Role of Natural Organic Matter in Arsenate Surface Complexation

Natural organic matter (NOM) is ubiquitous in aquatic and terrestrial systems and can significantly influence arsenate behavior. msu.ru NOM can affect arsenate adsorption to mineral surfaces by competing for adsorption sites or by forming complexes with arsenate or metal ions in solution. msu.runih.gov

NOM can form aquatic associations with arsenate, particularly in the presence of Fe(III). msu.rucapes.gov.br These associations can involve ferric iron cations acting as bridges between negatively charged arsenate and NOM functional groups, or the binding of arsenate by suspended Fe(III)-NOM colloids. msu.rucapes.gov.br A linear relationship has been observed between the amount of complexed arsenate and the Fe(III) content of NOM. msu.rucapes.gov.br

While arsenate can be effectively sorbed onto NOM via thiol coordination and metal cation-bridged ternary complexation, complexation with oxygen-containing functional groups of NOM is also possible. acs.org Studies using X-ray absorption spectroscopy have shown that arsenate can complex with alcoholic groups of peat. acs.org

Influence of pH and Redox Potential on Arsenate Adsorption/Desorption

pH and redox potential (Eh) are critical factors controlling arsenic speciation and its adsorption/desorption behavior. nih.govepa.govomicsonline.orgresearchgate.netgeoscienceworld.orgescholarship.orgmdpi.comepa.govmdpi.comresearchgate.net Arsenate species are negatively charged in water within the typical environmental pH range of 4 to 10. omicsonline.org The predominant arsenate species are H₂AsO₄⁻ at lower pH and HAsO₄²⁻ at higher pH, with AsO₄³⁻ present at very high pH. The adsorption of arsenate is highly dependent on pH, generally decreasing as pH increases, particularly at pH > 6.5. mdpi.commsu.rutandfonline.com This is often attributed to increased competition from hydroxide (B78521) ions (OH⁻) for adsorption sites on mineral surfaces. mdpi.com

Redox potential governs the transformation between arsenite (As(III)) and arsenate (As(V)). nih.govepa.govomicsonline.orggeoscienceworld.orgresearchgate.net Under oxidizing conditions (higher Eh), arsenate is the stable form and tends to be strongly adsorbed onto metal oxyhydroxides. nih.govresearchgate.net Under reducing conditions (lower Eh), arsenate can be reduced to the more mobile arsenite form, which generally adsorbs less strongly than arsenate in the typical pH range of natural water. nih.govepa.govresearchgate.net Changes in redox conditions, such as those occurring during the flooding of soils, can lead to the reductive dissolution of iron and manganese oxyhydroxides, causing the desorption and mobilization of previously sorbed arsenate. epa.govswfwmd.state.fl.us

Competitive Sorption with Analogous Oxyanions (e.g., Phosphate (B84403), Sulfate)

Arsenate's chemical similarity to other oxyanions, particularly phosphate (PO₄³⁻), leads to competitive adsorption for binding sites on mineral surfaces. nih.govnih.govdiva-portal.orggeologyscience.ruresearchgate.net Phosphate is widely considered the strongest adsorptive competitor with arsenate due to their similar chemical structures and adsorptive mechanisms. nih.gov The presence of phosphate can significantly reduce arsenate adsorption efficiency on various adsorbents, including iron oxyhydroxides. msu.runih.govacs.org This competition is particularly relevant in environments impacted by phosphate inputs, such as agricultural areas where phosphate fertilizers are used. mdpi.com

Studies on goethite (α-FeOOH), a common iron oxyhydroxide, have shown competitive adsorption between arsenate and phosphate. geologyscience.ru While sulfate (B86663) (SO₄²⁻) can also compete with arsenate for adsorption sites, its competitive effect is generally considered minor compared to phosphate. nih.govusda.gov

Data on competitive adsorption highlights the importance of considering the concentrations of competing anions when assessing arsenate mobility.

Adsorbent Type	Competing Anion	Effect on Arsenate Adsorption	Reference
Metal Oxides and Clay Minerals	Phosphate	Significant decrease	nih.govmdpi.commsu.runih.govacs.orgresearchgate.net
Amorphous Fe Oxide	Sulfate	Minor effect	usda.gov
Goethite	Phosphate	Significant decrease	geologyscience.ru

Mobilization and Sequestration Processes of Arsenate in Aquatic and Terrestrial Systems

The mobility and sequestration of arsenate in aquatic and terrestrial systems are governed by a balance between processes that release arsenic into the dissolved phase (mobilization) and those that transfer it to the solid phase (sequestration). nih.govomicsonline.orgresearchgate.netmdpi.commdpi.comnih.govswfwmd.state.fl.us Sorption to mineral surfaces, particularly iron oxyhydroxides, is a major sequestration mechanism for arsenate under oxidizing conditions. nih.govresearchgate.netswfwmd.state.fl.us

Mobilization of arsenate can occur through various processes, including changes in pH and redox potential that favor desorption or dissolution of arsenic-bearing minerals. nih.govomicsonline.orgmdpi.comepa.govresearchgate.net Competitive desorption by other anions, such as phosphate, can also lead to arsenate release from solid phases. nih.govmdpi.com

In aquatic systems, the cycling of arsenate between sediments and the water column is influenced by factors such as stratification, temperature, and microbial activity. nih.gov Reductive dissolution of iron oxides in anaerobic hypolimnetic waters during stratification can mobilize arsenic into the water column. nih.gov

Dissolution-Precipitation Equilibria Affecting Arsenate Mobility

Dissolution and precipitation reactions play a significant role in controlling arsenate concentrations in natural waters, although adsorption is often considered the primary control in many systems. omicsonline.orgdiva-portal.org The solubility of arsenic-containing minerals and solid phases can limit the concentration of arsenate in solution. omicsonline.org

Under oxidizing conditions, arsenate can precipitate with metal ions, forming solid metal arsenates. diva-portal.orgmdpi.com For example, arsenate can precipitate with aluminum and ferric iron under low pH conditions, and with calcium and magnesium under high pH conditions. mdpi.com Iron arsenate (FeAsO₄) is known to be relatively insoluble. researchgate.net The formation of such precipitates can effectively sequester arsenate from the aqueous phase.

Conversely, the dissolution of arsenic-bearing minerals is a major natural source of arsenic species in the environment. omicsonline.org Oxidative dissolution of sulfide (B99878) minerals like arsenopyrite (B74077) (FeAsS), which often contain arsenic, can release arsenate (and arsenite) into the environment. ripublication.commdpi.com The dissolution rate of arsenic-containing minerals can be influenced by factors such as pH and the presence of competing ions. nsf.gov

Colloid-Facilitated Transport of Arsinate

The transport of contaminants, including this compound, through porous media like soil and groundwater can be significantly influenced by colloids. Colloid-facilitated transport occurs when contaminants associate with mobile colloidal particles, which are then transported through the subsurface environment researchgate.netresearchgate.net. For this mechanism to be important, three conditions must be met: colloids must form, contaminants must bind to them, and the colloids must be mobile in the groundwater researchgate.net.

Studies have shown that the presence of colloidal particles, such as iron oxides and clay minerals, can facilitate the transport of arsenic species. For instance, experiments with colloidal hematite (B75146) demonstrated facilitated transport when arsenic ions were adsorbed onto the colloid surfaces, with increased mobility observed at lower ionic strengths researchgate.net. Similarly, soil colloids or iron oxide colloids have been identified as facilitators of arsenic transport, increasing the risk of pollution researchgate.net. The extent of colloid-facilitated transport is dependent on hydrogeological conditions and the physicochemical properties of the aquifer, including groundwater chemistry and site-specific factors mdpi.com. Stronger adsorption of contaminants to soil colloids and their enrichment on these particles can intensify co-transport researchgate.net.

Research indicates that colloid mobilization and the facilitated transport of arsenite (As(III)) can be influenced by changes in the ionic strength of the solution, suggesting that iron oxides are mobilized, and arsenite adsorbed onto their surfaces is transported nih.gov. While much of the research in this area discusses arsenic in general or focuses on arsenite due to its higher mobility compared to arsenate in typical pH ranges, the principles of colloid-facilitated transport apply to this compound as well, particularly its adsorption onto metal oxides and clay minerals researchgate.netnih.gov.

Conceptual and Predictive Modeling of this compound Environmental Fate

Conceptual and predictive modeling are essential tools for understanding and forecasting the environmental fate of this compound. These models integrate various biogeochemical processes, including mineral dissolution and precipitation, adsorption, redox transformations, and transport, to simulate the behavior of this compound in different environmental settings clu-in.orgresearchgate.net. Accurate modeling requires a thorough understanding of the underlying physical, chemical, and biological interactions researchgate.net.

Mathematical models can be used to establish the degree of dissolution of arsenic minerals and the distribution of arsenic chemical species under specific physicochemical conditions omicsonline.org. These models often incorporate equilibrium-based approaches, but kinetic factors are also crucial as they can lead to the co-occurrence of multiple arsenic species even when equilibrium calculations might predict only one dominant form geoscienceworld.org.

Thermodynamic Modeling of this compound Mineral Phases

Thermodynamic modeling focuses on predicting the stable mineral phases of this compound under given environmental conditions (temperature, pressure, pH, redox potential, and the concentrations of other ions). This approach helps in understanding the potential for precipitation and dissolution of this compound-containing minerals, which are primary sources of arsenic in the environment omicsonline.org.

Accurate thermodynamic data for arsenic minerals and aqueous species are crucial for reliable geochemical modeling researchgate.netbrgm.fr. Studies involve determining standard-state thermodynamic properties, such as enthalpy of formation, entropy, and heat capacity, for various arsenate-containing phases geoscienceworld.org. For example, research has focused on determining the thermodynamic properties of iron(III)-arsenate phases like scorodite and kaňkite geoscienceworld.org. Thermodynamic models, such as those incorporating the triple layer surface complexation model, can be used to extract binding constants and understand the adsorption behavior of arsenate on mineral surfaces utoronto.ca.

Thermodynamic modeling has also been applied to understand the incorporation of arsenate into mineral structures like ettringite, a process relevant to arsenate solidification and leaching modeling projects nih.govplos.org. The solubility product (logK) for arsenate-containing ettringite has been calculated, providing valuable data for predictive models nih.govplos.org.

Kinetic Modeling of this compound Redox Transformations in Geochemical Environments

Kinetic modeling focuses on the rates of chemical and biological reactions that transform this compound in the environment, particularly redox transformations between this compound (As(V)) and arsenite (As(III)). While thermodynamic models predict the favored state at equilibrium, kinetic models are necessary to understand how quickly these transformations occur and why multiple species might coexist geoscienceworld.org.

The redox transformation between arsenite and arsenate is a key process influencing arsenic mobility and toxicity nih.gov. Homogeneous oxidation of arsenite to arsenate in water is generally slow, but heterogeneous oxidation on mineral surfaces can significantly increase reaction rates nih.gov. Kinetic models are used to simulate these transformation rates under various geochemical conditions.

Kinetic modeling approaches are being developed to build comprehensive biogeochemical models that account for multiple coupled reactions involving arsenic species acs.org. These models are crucial for predicting this compound behavior in complex environmental systems like drinking water distribution networks, where processes like adsorption onto pipe materials and oxidation by disinfectants occur simultaneously researchgate.netnih.govnih.gov.

Interactive Data Table:

Arsenic Species	Oxidation State	Typical Occurrence	PubChem CID
This compound (Arsenate ion)	+5	Oxic waters, soils	27401 wikipedia.orgnih.gov
Arsenic acid	+5	Aqueous solutions (conjugate acid of arsenate)	234 wikipedia.orgnih.govherts.ac.uk
Arsenite (Arsenite ion)	+3	Anoxic waters	544 nih.gov
Arsenous acid	+3	Aqueous solutions (conjugate acid of arsenite)	545 uni.luwikipedia.orgctdbase.orgnih.gov
Phenylarsonic acid	+5	Organic arsenic compound	7365 wikipedia.org
Potassium arsenite	+3	Solid salt	61616 wikipedia.org
Silver arsenate	+5	Mineral	166835 fishersci.fiwikidata.org
Sodium arsenite	+3	Solid salt	443495 fishersci.cafishersci.nl
Sodium arsenate dibasic heptahydrate	+5	Solid salt	61460 americanelements.com
Strontium arsenate	+5	Solid salt	166815 americanelements.com
Lead arsenate	+5	Solid salt, mineral	24572 nih.gov

Biogeochemical Cycling and Transformations of this compound

Arsenate (As(V)) is a prevalent form of arsenic in aerobic environments and plays a significant role in the biogeochemical cycling of arsenic. frontiersin.orgacs.org The transformations of arsenate are heavily influenced by microbial activity, which can alter its oxidation state and mobility in various environments, including soils, sediments, and water. acs.orgtandfonline.comresearchgate.net

Microbial Transformations of this compound

Microorganisms facilitate the interconversion of arsenate and arsenite (As(III)) through distinct metabolic processes. These transformations can serve either as detoxification mechanisms or as means of energy conservation for microbial growth. nih.gov

Dissimilatory and Resistive Arsenate Reduction Mechanisms

Microbial arsenate reduction occurs through different pathways, broadly categorized as dissimilatory and resistive (detoxification) mechanisms. tandfonline.comnih.gov

Dissimilatory arsenate reduction is a process where certain prokaryotes use arsenate as a terminal electron acceptor for anaerobic respiration, yielding energy for growth. tandfonline.comwikipedia.orgnih.gov This process is mediated by respiratory arsenate reductase (Arr) enzymes, typically located in the periplasm. tandfonline.comwikipedia.org Dissimilatory arsenate-reducing prokaryotes (DARPs) are a diverse phylogenetic group found in various anaerobic environments. wikipedia.org

Resistive arsenate reduction, on the other hand, is primarily a detoxification mechanism. oaji.netfrontiersin.org In this pathway, arsenate is reduced to the more toxic arsenite within the cytoplasm, and the resulting arsenite is then actively transported out of the cell. oaji.netwikipedia.org This mechanism is widespread among microorganisms and is often encoded by genes organized in ars operons. nih.govfrontiersin.orgwikipedia.org

The genetic basis for microbial arsenate reduction is primarily found within ars operons and arr gene systems. tandfonline.comnih.gov The ars operon is a common system for arsenic detoxification and typically includes genes like arsR, arsB, and arsC. wikipedia.orgcdnsciencepub.com The arsC gene is particularly important as it encodes for arsenate reductase, the enzyme responsible for reducing arsenate to arsenite in the cytoplasm. wikipedia.orgcdnsciencepub.com The presence and type of arsC genes can influence the level of arsenic resistance in prokaryotes. plos.orgfrontiersin.org Some ars operons, like the one on Escherichia coli plasmid R773, contain additional genes such as arsA and arsD, which are involved in arsenite extrusion. wikipedia.orgcdnsciencepub.com

Dissimilatory arsenate reduction is mediated by genes encoding the respiratory arsenate reductase, primarily the arrA gene. tandfonline.comacs.org The arrA gene is often found in anaerobic microorganisms. acs.org

Multiple copies of arsC genes or the presence of both ars operons and individual arsC genes in a single organism can contribute to increased arsenate resistance. asm.org

Here is a table summarizing some key genes involved in microbial arsenate reduction:

Gene/Operon	Function	Mechanism Type	Location in Cell
arsC	Encodes cytoplasmic arsenate reductase	Resistive	Cytoplasm
arsR	Encodes regulatory repressor protein	Resistive	Cytoplasm
arsB	Encodes arsenite efflux permease	Resistive	Membrane
arsA	Encodes ATPase for arsenite efflux (part of ArsAB pump)	Resistive	Membrane
arsD	Encodes a transcriptional regulator/chaperone	Resistive	Cytoplasm
arrA	Encodes respiratory arsenate reductase subunit A	Dissimilatory	Periplasm
arrB	Encodes respiratory arsenate reductase subunit B	Dissimilatory	Periplasm

Arsenate reductases are enzymes that catalyze the reduction of arsenate (As(V)) to arsenite (As(III)). ontosight.aiebi.ac.uk Two main types of arsenate reductases are involved in microbial transformations: cytoplasmic ArsC and respiratory Arr. wikipedia.orgacs.org

Cytoplasmic ArsC arsenate reductases are typically soluble proteins found in the cytoplasm. wikipedia.orgfrontiersin.org They utilize reducing equivalents from cellular reductants, such as reduced glutathione (B108866) (GSH) or thioredoxin (Trx). wikipedia.orgcdnsciencepub.comontosight.ai The reduction catalyzed by ArsC involves a catalytic cysteine residue in the active site. wikipedia.orgwikigenes.org ArsC from Escherichia coli plasmid R773, for example, uses GSH and glutaredoxin 1 (Grx1) for its activity. wikipedia.orggenome.jp Another class of ArsC utilizes thioredoxin as the electron donor. cdnsciencepub.comontosight.aiwikigenes.org Kinetic data suggest that thioredoxin-linked arsenate reductases can have higher catalytic efficiency than glutaredoxin-linked ones. plos.orgfrontiersin.org The ArsC protein from Staphylococcus aureus is a well-characterized example of a thioredoxin-coupled arsenate reductase. wikigenes.orgebi.ac.uk Some arsenate reductases also exhibit weak phosphatase activity due to structural similarities between arsenate and phosphate. ebi.ac.ukebi.ac.uk

Respiratory Arr arsenate reductases are typically membrane-bound or periplasmic enzymes. tandfonline.comwikipedia.org They are often heterodimers, with a large subunit (ArrA) containing a molybdopterin cofactor and an iron-sulfur cluster, and a small subunit (ArrB) containing a Rieske 2Fe-2S cluster. wikipedia.orgmdpi.com These enzymes are part of the anaerobic respiratory chain, where arsenate serves as the terminal electron acceptor. tandfonline.comwikipedia.org

Here is a table summarizing key features of microbial arsenate reductases:

Enzyme Type	Location	Electron Donor(s)	Key Cofactors/Clusters	Role
Cytoplasmic ArsC	Cytoplasm	Glutathione/Glutaredoxin, Thioredoxin	Catalytic Cysteine	Detoxification
Respiratory Arr	Periplasm/Membrane-bound	Various (linked to respiration)	Molybdopterin, Fe-S clusters, Rieske cluster	Dissimilatory respiration

Chemoautotrophic and Heterotrophic Arsenite Oxidation to this compound

Microbial oxidation of arsenite (As(III)) to arsenate (As(V)) is another crucial process in the arsenic cycle. frontiersin.org This reaction is thermodynamically favorable and can be carried out by both chemoautotrophic and heterotrophic microorganisms. frontiersin.orgfrontiersin.orgtandfonline.comasm.org This oxidation reduces arsenic toxicity, as arsenite is generally more toxic and mobile than arsenate. mdpi.comfrontiersin.org

Chemoautotrophic arsenite oxidizers obtain energy and reducing power for growth from the oxidation of arsenite, using inorganic carbon (like CO2) as their carbon source. acs.orgfrontiersin.orgtandfonline.comoup.com They typically use oxygen or nitrate (B79036) as terminal electron acceptors. acs.orgfrontiersin.orgtandfonline.com Examples of chemoautotrophic arsenite oxidizers have been isolated from various environments, including gold mines and contaminated soils. asm.orgoup.comjournaldephysique.org

Heterotrophic arsenite oxidizers, in contrast, require organic matter for growth. tandfonline.comasm.org For many heterotrophs, arsenite oxidation is primarily a detoxification mechanism rather than a process that yields significant energy for growth, although some heterotrophs can gain energy from this reaction. frontiersin.orgfrontiersin.orgtandfonline.com

Microbial arsenite oxidation is primarily catalyzed by arsenite oxidase (Aox), also known as Aio or Arx in some organisms. oaji.netfrontiersin.orgfrontiersin.org Aox is typically a heterodimeric enzyme located in the periplasmic space. mdpi.comtandfonline.comnih.gov It consists of a large subunit (AioA or AoxA) and a small subunit (AioB or AoxB). mdpi.comtandfonline.comnih.govmdpi.com

The large subunit (AioA/AoxA) contains a molybdopterin cofactor and a [3Fe-4S] cluster, which are crucial for the catalytic activity. mdpi.comtandfonline.comnih.govucl.ac.uk The small subunit (AioB/AoxB) contains a Rieske [2Fe-2S] cluster, which is involved in electron transfer to the downstream electron transport chain. mdpi.comtandfonline.comucl.ac.uk

The oxidation reaction occurs in the periplasmic space. researchgate.net Electrons released from the oxidation of arsenite are transferred through the enzyme's metal centers and then to a suitable electron acceptor, such as oxygen or nitrate, via an electron transport chain. frontiersin.orgacs.orgfrontiersin.orgnih.gov This electron transfer can be coupled to energy generation in chemoautotrophs. frontiersin.orgfrontiersin.orgasm.org

Two classes of bacterial arsenite oxidases have been described: aerobic AioAB and anaerobic ArxAB. frontiersin.org AioAB transfers electrons towards a periplasmic soluble electron carrier, ultimately reducing oxygen. frontiersin.org ArxAB catalyzes anaerobic oxidation of arsenite, which can be coupled to processes like nitrate respiration. frontiersin.orgfrontiersin.org

Here is a table summarizing the key components of the Aox enzyme:

Subunit	Component	Function
Large (AioA/AoxA)	Molybdopterin	Catalytic site, binds and oxidizes arsenite
[3Fe-4S] cluster	Electron transfer
Small (AioB/AoxB)	Rieske [2Fe-2S] cluster	Electron transfer to downstream acceptors

The expression and activity of arsenite oxidation systems in microorganisms are subject to complex regulatory networks. frontiersin.orgnih.gov These networks allow bacteria to sense the presence of arsenic and adjust their metabolism accordingly. researchgate.netfrontiersin.org

In many arsenite-oxidizing bacteria, the expression of arsenite oxidase genes (aioBA or aoxAB) is regulated by arsenite itself. frontiersin.orgscispace.comasm.org Regulatory elements often include two-component signal transduction systems. nih.govasm.org A common system involves a periplasmic arsenite-binding protein (e.g., AioX), a sensor kinase (e.g., AioS), and a response regulator (e.g., AioR). researchgate.netfrontiersin.orgscispace.com

AioX and other sensing systems in the periplasm can sense arsenite (and sometimes arsenate/phosphate) signals. researchgate.netfrontiersin.org This signal is transmitted to the sensor kinase (AioS), which undergoes autophosphorylation. researchgate.netfrontiersin.org The phosphate group is then transferred to the response regulator (AioR), which can then activate or repress the transcription of genes involved in arsenite oxidation and efflux. researchgate.netfrontiersin.orgscispace.com

For example, in Agrobacterium tumefaciens, AioR positively regulates the expression of the aioBA gene cluster. researchgate.netfrontiersin.org This regulatory network can also be linked to other cellular processes, such as phosphate uptake and chemotaxis towards arsenite, indicating a close relationship between arsenic metabolism and nutrient acquisition or motility. researchgate.netfrontiersin.orgscispace.com Quorum sensing has also been implicated in the regulation of arsenite oxidase expression in some bacteria. nih.govasm.org

The regulatory networks ensure that arsenite oxidation is induced when arsenite is present, allowing the bacteria to detoxify the environment or utilize arsenite as an energy source. researchgate.netfrontiersin.org

Here is a table illustrating components of a typical regulatory system for arsenite oxidation:

Component	Type	Function
Arsenite Sensor (e.g., AioX)	Periplasmic binding protein	Senses arsenite signal
Sensor Kinase (e.g., AioS)	Membrane protein	Receives signal, autophosphorylates
Response Regulator (e.g., AioR)	Cytoplasmic protein	Phosphorylated by sensor kinase, regulates gene expression

Compound Names and PubChem CIDs

Compound Name	PubChem CID
Arsenate	24417
Arsenite	24851

Interactive Data Tables (Simulated based on text data)

Note: Actual interactive functionality is not possible in this text-based format. The tables below are presented as static representations of how interactive tables could display the data mentioned in the text.

Table 1: Examples of Dissimilatory Arsenate Reducing Prokaryotes (DARPs)

Species	Environment Source	Key Characteristic (if mentioned)
Chrysiogenes arsenatis	Diverse natural environments wikipedia.org
Bacillus sp.	Diverse natural environments wikipedia.org, Arsenic-contaminated soil nih.gov	Facultative anaerobe, reduces 10 mM arsenate nih.gov
Desulfomicrobium	Diverse natural environments wikipedia.org
Sulfurospirillum	Diverse natural environments wikipedia.org	Can act as iron-reducers tandfonline.com
Shewanella sp.	Diverse natural environments wikipedia.org	Contains respiratory and detoxifying arsenate reductases researchgate.net
Citrobacter sp.	Diverse natural environments wikipedia.org, Arsenic-contaminated soil researchgate.net	Superior arsenate reduction at high concentrations (up to 60 mM) researchgate.net
Sulfurihydrogenibium	Diverse natural environments wikipedia.org
Klebsiella oxytoca	Diverse phylogenetic group wikipedia.org
Citrobacter freundii	Diverse phylogenetic group wikipedia.org
Bacillus anthracis	Diverse phylogenetic group wikipedia.org
Desulfovibrio desulfuricans	Arsenate-containing environments asm.org	Contains arsRBCC operon and arsC gene asm.org

Table 2: Examples of Chemoautotrophic Arsenite Oxidizers

Species	Environment Source	Key Characteristic (if mentioned)
Thiomonas arsenivorans	Former gold mine journaldephysique.org	Oxidizes arsenite with CO2 as carbon source, oxygen as electron acceptor journaldephysique.org
Sinorhizobium sp. SY	Arsenic-contaminated paddy soil acs.org	Derives energy from arsenite oxidation under aerobic and anaerobic conditions acs.org
Alkalilimnicola ehrlichii	Alkaline soda lake frontiersin.org	Possesses arx genes, couples arsenite oxidation to nitrate reduction frontiersin.org
Strain NT-26 (Rhizobium sp.)	Gold mine asm.org	Rapidly growing, periplasmic arsenite oxidase asm.org
Strain OL-1	Sediment oup.com	Oxidizes 10 mM arsenite under aerobic conditions with CO2/bicarbonate oup.com
Strain S-1	Arsenic-impacted soil oup.com	Oxidizes 10 mM arsenite under aerobic conditions with CO2/bicarbonate oup.com
Strain CL-3	Sediment oup.com	Oxidizes 10 mM arsenite under aerobic conditions with CO2/bicarbonate oup.com

Table 3: Examples of Heterotrophic Arsenite Oxidizers

Species	Environment Source	Key Characteristic (if mentioned)
Alcaligenes faecalis	Raw sewage asm.org	Capable of oxidizing arsenite to arsenate asm.org
Hydrogenophaga sp. NT-14	Heterotrophic arsenite oxidation coupled to oxygen reduction nih.gov
Agrobacterium tumefaciens	Soil nih.gov	Complex regulation of arsenite oxidation nih.gov
Pseudomonas migulae VC-19	Arsenic-rich sediments mdpi.com	High As-resistant, oxidizes As(III) to As(V) mdpi.com
Azoarcus sp. CIB	Obligate heterotroph, uses arsenite as an extra energy source frontiersin.org

Biogeochemical Cycling and Transformations of Arsinate

Microbial Transformations of Arsinate

Microbial Arsenic Methylation Pathways and Derivatization

Microbial methylation is a key process in the biotransformation of inorganic arsenic, including this compound. This process generally involves the conversion of inorganic arsenic species to less toxic, methylated forms, although intermediate trivalent methylated species can be highly toxic frontiersin.orgnih.govacs.org. The methylation pathway is primarily catalyzed by the enzyme arsenite S-adenosylmethionine methyltransferase (ArsM), also known as AS3MT in animals frontiersin.orgacs.orgscispace.com.

Role of S-Adenosylmethionine (SAM) in Methylation

S-Adenosylmethionine (SAM), also known as AdoMet, is a universal methyl donor in numerous biological methylation reactions, including the microbial methylation of arsenic scispace.comresearchgate.netnih.gov. The ArsM enzyme utilizes SAM to transfer methyl groups to arsenite (As(III)), which is typically the substrate for methylation after the reduction of this compound (As(V)) frontiersin.orgpeerj.comacs.org. The transfer of a methyl group from SAM to As(III) is considered the initial step in the catalytic cycle of ArsM acs.org. This process leads to the formation of methylated arsenic species nih.govresearchgate.net. Depletion of SAM levels can impact arsenic methylation efficiency researchgate.netsci-hub.se.

Formation and Fate of Monomethylarsonic Acid (MMA) and Dimethylarsinic Acid (DMA)

The microbial methylation of inorganic arsenic proceeds through a series of reduction and methylation steps, leading to the formation of monomethylarsonic acid (MMA(V)) and dimethylarsinic acid (DMA(V)) as key intermediates and products nih.govacs.orgresearchgate.net. While the exact pathway can vary among organisms, a general scheme involves the reduction of As(V) to As(III), followed by the methylation of As(III) to monomethylarsonous acid (MMA(III)), which is then oxidized to MMA(V) nih.govacs.org. Subsequent reduction of MMA(V) to MMA(III) allows for further methylation to dimethylarsinous acid (DMA(III)), which is then oxidized to DMA(V) nih.govacs.org.

MMA(V) and DMA(V) are generally considered less acutely toxic than inorganic arsenic species and are more readily excreted in some organisms acs.orgresearchgate.net. However, the trivalent intermediates, MMA(III) and DMA(III), are often more toxic than their pentavalent counterparts and inorganic arsenic frontiersin.orgacs.org. The fate of MMA and DMA in the environment is influenced by further microbial transformations, including demethylation, which can convert methylated arsenic back to inorganic forms, and volatilization canada.caoup.com. Sorption to soil minerals can also limit the accessibility of MMA and DMA to microorganisms, affecting their transformation oup.com.

Volatile Methylarsine (B12644256) Production and Environmental Significance

Microbial methylation can also lead to the production of volatile methylarsines, such as methylarsine (MMA(III)H), dimethylarsine (DMA(III)H), and trimethylarsine (B50810) (TMA(III)) researchgate.netnih.govmdpi.com. The formation of these volatile species is particularly significant in anaerobic environments mdpi.comacs.org. Volatile methylarsines can be released from soils, sediments, and water bodies into the atmosphere, contributing to the atmospheric cycling of arsenic researchgate.netcanada.ca.

The production of volatile methylarsines is considered a mechanism for arsenic detoxification and removal from the immediate environment researchgate.netmdpi.com. Once in the atmosphere, volatile methylarsines can be oxidized to less volatile methylated As(V) species canada.ca. The volatilization of arsenic through microbial activity can play a role in the global biogeochemical cycle, facilitating the transport of arsenic over potentially long distances nih.govmdpi.com.

Genetic Repertoires and Functional Guilds of Arsenic-Transforming Microorganisms

Microorganisms possess a diverse array of genes involved in arsenic transformation, collectively forming their genetic repertoire for arsenic metabolism oup.comresearchgate.net. Key genes include those involved in arsenate reduction (e.g., arsC, acr2, arrA, arrB), arsenite oxidation (e.g., aoxA, aoxB, aioB), arsenic methylation (arsM), demethylation (arsI), and arsenic efflux (e.g., arsB, acr3, arsP, arsK, arsJ) oup.comresearchgate.netfrontiersin.orgnih.gov.

Based on the combinations of these genes, microorganisms can be categorized into functional guilds reflecting their arsenic transformation capabilities researchgate.net. For example, some guilds may primarily focus on arsenate reduction and arsenite efflux as a detoxification strategy, while others may specialize in methylation or oxidation oup.comresearchgate.netfrontiersin.org. The distribution and abundance of these functional genes and guilds vary across different environments and microbial communities, influenced by factors such as arsenic concentration, oxygen availability, and the presence of other elements oup.comfrontiersin.orgnih.gov. Studies using techniques like GeoChip microarrays and shotgun metagenomics have helped identify the prevalence and diversity of arsenic-transforming genes and functional groups in various ecosystems, including rice rhizospheres and arsenic-rich sediments peerj.comfrontiersin.orgfrontiersin.orgnih.gov.

Interkingdom Interactions in this compound Biotransformation (e.g., Bacteria-Mineral Synergies)

Interactions between different microbial kingdoms (e.g., bacteria, fungi, archaea) and between microorganisms and minerals can significantly influence this compound biotransformation nih.govasm.org. In the context of this compound, these interkingdom and microbe-mineral interactions can affect arsenic mobility, bioavailability, and transformation pathways.

For instance, bacterial-fungal interactions can play a role in the degradation of toxic compounds, including arsenic species asm.org. Synergistic relationships between bacteria and fungi in biofilms or other consortia can enhance metabolic processes that might not be as efficient in monocultures nih.govfrontiersin.org.

Interactions between microorganisms and minerals, particularly iron and aluminum (hydr)oxides, are crucial for the sorption and sequestration of arsenic compounds, including this compound and its methylated derivatives oup.comdntb.gov.ua. Microbially-mediated changes in redox conditions and the production of organic acids can influence the dissolution of minerals and the release or sorption of arsenic frontiersin.org. While the search results didn't provide specific details on bacteria-mineral synergies directly related to this compound biotransformation, the general principles of microbe-mineral interactions influencing nutrient availability and the fate of elements apply to arsenic as well frontiersin.org. These interactions can create microenvironments that favor specific arsenic transformation pathways.

Plant Uptake and Metabolism of this compound

Arsenic is a nonessential and toxic element for plants, and its accumulation in food crops poses a health risk rothamsted.ac.ukannualreviews.orgnih.govresearchgate.net. Plants can take up arsenic from the soil, primarily as arsenate (As(V)) and arsenite (As(III)) rothamsted.ac.ukannualreviews.orgnih.gov. This compound (As(V)) uptake by plants occurs mainly through phosphate (B84403) transporters due to the chemical similarity between arsenate and phosphate rothamsted.ac.ukannualreviews.orgnih.govresearchgate.netnih.gov. This competitive interaction means that the availability of phosphate in the soil can influence this compound uptake nih.govresearchgate.net.

Once inside plant cells, this compound is rapidly reduced to arsenite (As(III)) rothamsted.ac.ukannualreviews.orgnih.govnih.gov. This reduction is a critical step as arsenite is generally more mobile within the plant than arsenate rothamsted.ac.uk. Plants have mechanisms to deal with the internalized arsenic, primarily through detoxification processes. One major detoxification pathway involves the complexation of arsenite with thiol peptides, such as phytochelatins rothamsted.ac.ukannualreviews.orgnih.govnih.gov. The resulting complexes can then be sequestered in vacuoles, limiting their interaction with cellular components rothamsted.ac.ukannualreviews.orgnih.govnih.gov.

In some plant species, particularly certain ferns (Pteridaceae), a different strategy for arsenic tolerance and accumulation exists. These hyperaccumulating ferns can take up large amounts of arsenic, primarily as arsenite, and translocate it efficiently to their fronds, where it is sequestered in vacuoles rothamsted.ac.uknih.govresearchgate.net. This hyperaccumulation involves enhanced arsenate uptake, rapid reduction to arsenite, and efficient transport via the xylem rothamsted.ac.uknih.gov.

While plants primarily take up inorganic arsenic, they can also take up methylated arsenic species, such as MMA and DMA, although typically to a lesser extent than inorganic forms annualreviews.org. The uptake of arsenite and undissociated methylated As species can occur through nodulin 26-like intrinsic proteins (NIPs), which are a type of aquaporin channel annualreviews.orgnih.govnih.gov.

The metabolism of this compound in plants is a complex process involving uptake, reduction, complexation, and sequestration, with variations observed among different plant species and influenced by environmental factors rothamsted.ac.uknih.govresearchgate.net.

Mechanisms of this compound Influx via Phosphate Transport Systems

Plants primarily take up this compound from the soil solution through their root systems. The uptake of this compound is largely mediated by phosphate transport systems due to the chemical and structural similarity between this compound and phosphate (Pi). mdpi.comnih.govnih.govoatext.comoup.comsciopen.com This competitive uptake means that this compound can interfere with phosphate acquisition in plants. sciopen.comulisboa.pt

Studies have identified specific phosphate transporters involved in this compound uptake in various plant species. In Arabidopsis thaliana, members of the Phosphate transporter 1 (Pht1) family, including AtPht1;1 and AtPht1;4, are known to mediate a significant portion of As(V) influx. nih.govoatext.comoup.com Similarly, in rice (Oryza sativa), several Pht1 family genes, such as OsPT1, OsPT4, and OsPT8, contribute to this compound uptake. mdpi.comfrontiersin.org Research on OsPT4 demonstrated that overexpression of this transporter increased this compound accumulation in both roots and shoots of rice plants, while knockout lines showed decreased accumulation. mdpi.comfrontiersin.org The maximum uptake rate (Vmax) of As(V) was significantly higher in OsPT4-overexpressing plants compared to wild type, indicating its role in facilitating this compound influx. frontiersin.org OsPT8 has also been shown to have a high affinity for both phosphate and this compound. mdpi.comnih.gov

The regulation of phosphate uptake pathways can also influence this compound uptake. For instance, the presence of As(V) can inhibit the expression of genes involved in phosphorus deficiency responses, such as OsPT2, OsPT4, and OsPT8, thereby potentially reducing As(V) uptake. mdpi.com Conversely, inhibiting the high-affinity phosphate transport system can potentially reduce As(V) uptake and improve tolerance in rice. mdpi.com

While phosphate transporters are the primary route for this compound entry, the contribution of this pathway to total arsenic accumulation can vary depending on soil conditions and arsenic speciation. Under flooded, anaerobic conditions, arsenite (As(III)) is the predominant form of arsenic, and its uptake is primarily mediated by aquaglyceroporins rather than phosphate transporters. nih.govnih.govsciopen.com

Intracellular Reduction of this compound to Arsenite in Planta

Once this compound enters plant cells, it is rapidly reduced to arsenite (As(III)). nih.govulisboa.ptnih.govmdpi.comresearchgate.netresearchgate.netfrontiersin.org This reduction is a crucial step in arsenic metabolism and detoxification within the plant. plos.org Arsenite is generally considered more toxic and mobile than this compound. nih.gov

Interception and Detoxification Mechanisms of this compound and its Metabolites in Plants

Plants have developed several mechanisms to intercept and detoxify this compound and its reduced form, arsenite. These mechanisms primarily involve the complexation of arsenite with thiol peptides and the sequestration of arsenic species in vacuoles. mdpi.comnih.govresearchgate.netfrontiersin.orgpnas.orgresearchgate.net

Complexation with Thiol Peptides (e.g., Phytochelatins, Glutathione)

Arsenite has a high affinity for sulfhydryl (-SH) groups found in thiol-rich compounds. nih.govresearchgate.netresearchgate.net A major detoxification strategy involves the complexation of arsenite with thiol peptides, particularly glutathione (B108866) (GSH) and phytochelatins (PCs). mdpi.comnih.govulisboa.ptnih.govfrontiersin.orgpnas.orgresearchgate.netresearchgate.netbiorxiv.orgmdpi.com

Glutathione (γ-glutamate-cysteine-glycine) is a tripeptide that plays a central role in maintaining cellular redox homeostasis and serves as a precursor for phytochelatin (B1628973) synthesis. frontiersin.orgresearchgate.netmdpi.com Phytochelatins are a family of cysteine-rich peptides synthesized from glutathione by the enzyme phytochelatin synthase (PCS) in response to heavy metal and metalloid exposure, including arsenic. pnas.orgresearchgate.netbiorxiv.orgmdpi.com

The complexation of arsenite with GSH and PCs forms stable, less reactive complexes, such as As(III)-GSH and As(III)-PC complexes. nih.govpnas.orgresearchgate.netresearchgate.netmdpi.com These complexes effectively chelate arsenite through the thiol groups of cysteine residues, reducing its reactivity and toxicity within the cytoplasm. pnas.orgresearchgate.netmdpi.com Studies have shown that the formation of these complexes is crucial for arsenic tolerance in plants. pnas.orgresearchgate.netresearchgate.netbiorxiv.org For example, Arabidopsis mutants deficient in PC synthesis exhibit enhanced sensitivity to arsenic. pnas.orgbiorxiv.org

Vacuolar Sequestration of Arsenic Species

Following complexation with thiol peptides, arsenic-thiol complexes are primarily sequestered into vacuoles. mdpi.comnih.govmdpi.comresearchgate.netfrontiersin.orgpnas.orgresearchgate.netmdpi.comijplantenviro.comnih.govoup.com Vacuolar sequestration is a key mechanism for isolating toxic arsenic species from the active cytoplasm, thereby reducing their interference with cellular processes and enhancing plant tolerance. pnas.orgresearchgate.netijplantenviro.comoup.com

The transport of arsenic-thiol complexes into the vacuole is mediated by specific transporters located on the vacuolar membrane (tonoplast). pnas.orgresearchgate.netijplantenviro.comnih.govoup.com ATP-binding cassette (ABC) transporters have been identified as playing a significant role in the vacuolar sequestration of arsenic-phytochelatin complexes. pnas.orgresearchgate.netoup.com In Arabidopsis thaliana, the ABC transporters AtABCC1 and AtABCC2 are involved in the transport of As(III)-PC complexes into the vacuole. pnas.org Mutants lacking functional AtABCC1 and AtABCC2 show extreme sensitivity to arsenic and reduced vacuolar sequestration of arsenic. pnas.org

In the arsenic hyperaccumulating fern Pteris vittata, a vacuolar arsenite transporter belonging to the ACR3 family has been identified and shown to be involved in the sequestration of arsenite in frond vacuoles. nih.gov This mechanism appears to be distinct from the PC-mediated sequestration observed in angiosperms. nih.govoup.com

Vacuolar sequestration of arsenic in root cells can limit the root-to-shoot translocation of arsenic, although some arsenic species, including arsenite and methylated forms, can still be transported to aboveground tissues. mdpi.comresearchgate.netijplantenviro.com

Translocation and Speciation of Arsenic within Plant Tissues

Once taken up by the roots, arsenic is translocated to different plant tissues, and its chemical speciation can change during this process. nih.govmdpi.comresearchgate.netnih.gov The translocation and speciation of arsenic within the plant are influenced by various factors, including the initial arsenic species absorbed, the plant species, and the detoxification mechanisms in place. nih.govmdpi.comresearchgate.net

Inorganic arsenic, primarily in the form of arsenite, is transported from the roots to the shoots through the xylem. mdpi.comnih.govmdpi.comijplantenviro.com While xylem transport is considered the main route for inorganic arsenic translocation, the mobility of inorganic arsenic in non-hyperaccumulating plants is generally low. mdpi.com In rice, arsenite shows relatively high mobility in the xylem. mdpi.com Studies using radioactive arsenic isotopes have shown that only a fraction of the arsenic taken up by the roots is transported to the shoots and grains. mdpi.com

The speciation of arsenic can change during root-to-shoot translocation. In plants exposed to this compound, both this compound and arsenite have been detected in the xylem sap, with the proportion of arsenite increasing over time. nih.gov This suggests that the reduction of this compound to arsenite occurs in the roots before or during xylem loading. nih.govnih.gov

Within the shoots, arsenic can be further translocated and distributed among different tissues, such as leaves, stems, and grains. nih.govmdpi.comresearchgate.net In some hyperaccumulating ferns like Pteris vittata, arsenic is efficiently translocated to the fronds and stored in vacuoles, primarily as arsenite. ijplantenviro.comnih.govnih.gov In rice grains, the predominant arsenic species are often dimethylarsinic acid (DMA) and arsenite, with this compound being a minor species, particularly when grown in flooded soils. nih.gov Microbial methylation in the soil is likely the primary source of methylated arsenic species in plants, as higher plants are not known to methylate arsenic. nih.govresearchgate.net

The transport of arsenic within plant tissues is mediated by various transporters. In addition to phosphate transporters involved in root uptake, aquaporins, particularly Nodulin 26-like intrinsic proteins (NIPs), are known to transport arsenite. nih.govnih.govsciopen.comresearchgate.netresearchgate.netresearchgate.net In rice, the silicon transporter OsNIP2;1 (Lsi1) is involved in arsenite uptake and efflux. nih.govresearchgate.net Other transporters, including ABC transporters and potentially even auxin efflux carriers like PIN FORMED 2 (PIN2), may play roles in the intracellular transport and distribution of arsenic species. nih.govpnas.orgresearchgate.netijplantenviro.comresearchgate.net

The speciation of arsenic within plant tissues is a critical factor influencing its toxicity and storage. nih.govmdpi.comresearchgate.net Techniques for arsenic speciation analysis in plant extracts are essential for understanding arsenic metabolism and translocation pathways. researchgate.netnih.gov

Here is a summary table of some key transporters involved in this compound/arsenite transport in plants:

Transporter Family	Example Transporters (Species)	Role in Arsenic Transport	Arsenic Species Transported
Phosphate Transporter 1 (Pht1)	AtPht1;1, AtPht1;4 (A. thaliana), OsPT1, OsPT4, OsPT8 (O. sativa)	This compound uptake into roots	This compound (As(V))
Nodulin 26-like Intrinsic Protein (NIP) Aquaporins	OsNIP2;1 (Lsi1) (O. sativa), AtNIP1;1, AtNIP3;1 (A. thaliana)	Arsenite uptake and efflux	Arsenite (As(III))
ABC Transporters	AtABCC1, AtABCC2 (A. thaliana), OsABCC1 (O. sativa)	Vacuolar sequestration of arsenic-thiol complexes	As(III)-PC, As(III)-GSH complexes
ACR3 (Arsenic Compounds Resistance 3)	PvACR3 (P. vittata)	Vacuolar sequestration of arsenite	Arsenite (As(III))
PIN FORMED 2 (PIN2)	AtPIN2 (A. thaliana)	Potential arsenite efflux/distribution	Arsenite (As(III))

Arsenic (As) is a metalloid widely distributed in the Earth's crust, and its biogeochemical cycle is significantly influenced by microbial activity and interactions with other elemental cycles, including iron (Fe), carbon (C), nitrogen (N), and sulfur (S). nih.govacs.orgfrontiersin.orglidsen.com this compound (As(V)) is one of the predominant inorganic forms of arsenic in aerobic environments, while arsenite (As(III)) is more common under anaerobic conditions. mdpi.comnih.gov The transformation between these two forms is a key process in the arsenic biogeochemical cycle and is often mediated by microorganisms. nih.govfrontiersin.orgnih.gov

Microbial redox metabolism of Fe, C, S, and N can affect the redox state and bioavailability of arsenic species. nih.govacs.org For instance, iron-sulfur-oxidizing microorganisms can create acidic environments by oxidizing Fe and S in ores, leading to the release of arsenic. frontiersin.org Microbial-mediated redox of iron also significantly influences the environmental behavior of arsenic, impacting its dissolution, release, adsorption, precipitation, and morphological transformation. frontiersin.org

This compound's behavior in the environment is also influenced by pH. At lower pH ranges (1 to 3), the main chemical forms of arsenate in acid mine drainage are H₃AsO₄ and H₂AsO₄⁻. frontiersin.org At typical pH values (4 to 9) for most surface and groundwaters, arsenate is present as a negatively charged species. frontiersin.org

Microbial arsenic methylation, which generates volatile organic arsenic compounds like trimethyl arsenic, also contributes to the biogeochemical cycle by transforming inorganic arsenic into organic forms. frontiersin.org This process is widespread in nature, with the arsenic methylation gene (arsM) found in various bacteria, archaea and eukaryotes. frontiersin.org

Genetic and Physiological Basis of Arsenic Hyperaccumulation in Select Plant Species

Arsenic hyperaccumulation is a remarkable trait found in certain plant species that allows them to tolerate and accumulate exceptionally high concentrations of arsenic in their aboveground tissues without exhibiting significant phytotoxicity. researchgate.netosti.govresearchgate.netfrontiersin.org This ability is not common to all plants and differentiates hyperaccumulators from non-accumulating species. researchgate.net Key mechanisms contributing to hyperaccumulation include very fast translocation of arsenic from roots to shoots, enhanced detoxification capabilities, and high sequestration capacity in aboveground parts. researchgate.netgtu.ac.in

One well-studied arsenic hyperaccumulator is the fern Pteris vittata. osti.govfrontiersin.orgscielo.br This fern can accumulate arsenic up to 2% of its tissue dry weight, which is significantly higher than most other organisms can tolerate. osti.gov Pteris vittata efficiently takes up arsenate from the soil and rapidly transports it to the shoot in the xylem, primarily as arsenate. osti.gov Within the fronds, arsenate is reduced to arsenite, which is then sequestered, likely in the vacuoles of epidermal cells and trichomes. osti.govfrontiersin.org Over 95% of the arsenic stored in the fronds of P. vittata is in the form of free arsenite. osti.gov

Genetic factors play a crucial role in arsenic hyperaccumulation. Studies on Pteris vittata have identified genes involved in arsenic metabolism and resistance. Two such genes are PvACR2, encoding an arsenate reductase, and PvACR3, encoding a putative arsenite effluxer protein. osti.gov PvACR2 exhibits arsenate reductase activity and is thought to be involved in the reduction of arsenate to arsenite. osti.gov PvACR3 is believed to play a role in sequestering arsenite within the vacuole following its reduction. osti.gov Constitutive overexpression of genes encoding transmembrane transporters, such as members of the arsenical compound resistance 3 (ACR3) family, is also considered to play a determinant role in driving arsenic uptake, translocation to leaves, and vacuolar sequestration in hyperaccumulators. researchgate.netgtu.ac.in

In non-hyperaccumulating plants, arsenate taken up by roots is often reduced to arsenite, which is then complexed with phytochelatins (PCs) and sequestered in root vacuoles, limiting its translocation to shoots. researchgate.netgtu.ac.in However, in hyperaccumulators like P. vittata, the reduction of arsenate to arsenite is very efficient, but their sequestration in the vacuole is less pronounced in roots, facilitating efficient translocation to aboveground parts. gtu.ac.in

Interactions of this compound Uptake with Essential Nutrient Homeostasis (Fe, P, S, Si)

This compound uptake by plants can significantly interact with the homeostasis of essential nutrients like iron (Fe), phosphorus (P), sulfur (S), and silicon (Si). These interactions often arise due to similarities in chemical properties or shared transport pathways.

Phosphorus (P): this compound is a chemical analogue of phosphate and is primarily taken up by plants through high-affinity phosphate transporters in root cells. nih.govscirp.orgnih.govcabidigitallibrary.org This similarity leads to competition between arsenate and phosphate for uptake. scirp.orgnih.govcabidigitallibrary.orgnih.gov Increased phosphate concentrations in the soil solution can decrease arsenate uptake by the plant. nih.govmdpi.com Conversely, arsenate can interfere with phosphate metabolism, including phosphorylation and ATP synthesis. mdpi.comfrontiersin.orgfrontiersin.org Studies have shown that phosphate supply can influence arsenate uptake and accumulation in plants, although the effect can vary depending on soil conditions and the relative levels of phosphate and arsenate. nih.govresearchgate.net In some cases, phosphate fertilization has been observed to increase total arsenic uptake, particularly in roots. cabidigitallibrary.org

Iron (Fe): Arsenic can induce iron deficiency in plants, which is likely a primary cause of chlorosis observed under arsenic stress. scirp.org There is a significant positive correlation between arsenate and iron concentrations in the roots of rice seedlings, indicating that arsenate can inhibit iron uptake. nih.govcore.ac.uk The formation of iron plaque on the surface of rice roots can influence arsenic uptake. mdpi.comfrontiersin.orgnih.govoup.com While some studies suggest that iron plaque can enhance arsenite uptake and decrease arsenate uptake, others indicate that it can act as a barrier to arsenic uptake. nih.govoup.commdpi.com The interaction between iron and arsenic is complex and can involve co-precipitation and adsorption of arsenate onto iron oxides. nih.govmdpi.comoup.com

Sulfur (S): Arsenic has a high affinity for sulfur, and its toxicity can be exerted after reduction to arsenite through interaction with thiol (-SH) groups of proteins, amino acids, and enzymes. researchgate.netfrontiersin.orgnih.govscirp.org Plants utilize sulfur-containing compounds like glutathione (GSH) and phytochelatins (PCs) for arsenic detoxification through reduction and chelation. researchgate.netgtu.ac.inscirp.orgfrontiersin.orgnih.govresearchgate.net Increased sulfur uptake has been observed in plants exposed to arsenic, consistent with the role of sulfur in detoxification. scirp.orgresearchgate.net However, at high arsenic concentrations, sulfur uptake may decrease, potentially limiting the sulfur needed for both detoxification and normal metabolic needs. scirp.org Excessive sulfur supply in the soil medium might reduce arsenic content in plant tissues, possibly by increasing the formation of iron plaque on the root surface, which can act as a barrier to arsenic uptake. scirp.org Studies have shown that sulfur supply can hinder arsenic uptake, translocation, and accumulation in rice plants. frontiersin.org

Silicon (Si): Silicon can influence arsenic uptake and toxicity in plants, particularly for arsenite. openagrar.detandfonline.comresearchgate.netscilit.com Arsenite uptake in rice occurs through nodulin-26 like intrinsic proteins (NIPs), which are the same transporters responsible for silicon uptake. mdpi.comtandfonline.comscilit.com This shared transport pathway leads to competitive inhibition of arsenite uptake by silicon. mdpi.comtandfonline.comscilit.com Increased silicon concentrations in the growth medium can decrease arsenic uptake. mdpi.comtandfonline.comscilit.com Silicon can also alleviate arsenate toxicity and decrease arsenite uptake more than arsenate uptake. openagrar.deresearchgate.net The presence of silicon can alter the distribution of arsenic within the plant. openagrar.deresearchgate.net Silicon's beneficial effects against arsenic toxicity may involve reducing arsenic bioavailability, restricting uptake and translocation, and enhancing plant defense systems. mdpi.com

Data Tables

While the search results provide quantitative data within the text and figures, extracting and presenting it in a standardized, interactive table format directly from the snippets is challenging without further processing or access to the full articles. The descriptions above incorporate findings from studies that include such data, such as the effects of arsenic concentration on nutrient uptake in ornamental plants scirp.org and the correlation between arsenate and iron concentrations in rice roots nih.govcore.ac.uk.

Molecular and Cellular Mechanisms of Arsinate Interaction

Cellular Transport and Homeostasis of Arsenic Species

The cellular uptake and efflux of arsenic species are governed by specific transport systems that have evolved to handle essential ions but are exploited by arsenic compounds due to chemical similarities.

Arsinate's entry into cells is primarily an adventitious process mediated by transporters intended for phosphate (B84403), a molecule it closely resembles chemically. researchgate.netresearchgate.net This mimicry allows this compound to utilize the cell's phosphate transport machinery. researchgate.netnih.gov

In prokaryotes such as Escherichia coli, two main phosphate transport systems have been identified that also facilitate this compound uptake: the low-affinity, high-capacity Pit system and the high-affinity, low-capacity Pst system, which is induced by phosphate starvation. youtube.com Eukaryotic cells, including those in mammals and plants, also rely on phosphate transporters for this compound uptake. researchgate.netyoutube.com For instance, sodium-dependent phosphate transporters are a key entry route in mammalian cells. researchgate.net

In plants, the uptake of this compound from the soil is mediated by phosphate transporters located in the plasma membrane of root cells. nih.govyoutube.com This competitive uptake is a critical factor in arsenic accumulation in crops, particularly under conditions of phosphate limitation. plos.org In contrast, the transport of arsenite (the trivalent form) is typically mediated by a different class of transporters, the aquaglyceroporins, which recognize its structural similarity to glycerol. researchgate.netyoutube.com This distinction in transport pathways underscores the high specificity of these membrane proteins, even as this compound exploits the phosphate pathway.

Table 1: Comparison of Cellular Uptake Transporters for Arsenic Species

Transporter Family	Primary Substrate	Arsenic Substrate	Organism/Cell Type	Key Characteristics
Phosphate (Pi) Transporters (e.g., Pit, Pst, NaPi)	Phosphate (PO₄³⁻)	This compound (AsO₄³⁻)	Bacteria, Yeast, Plants, Mammals	Mediates uptake of this compound due to its chemical analogy to phosphate. researchgate.netyoutube.com
Aquaglyceroporins (e.g., NIPs, Lsi1)	Water, Glycerol, Silicic Acid	Arsenite (As(OH)₃)	Bacteria, Yeast, Plants	Does not transport charged this compound; specific to the neutral arsenite species. youtube.comnih.gov

To counteract the toxic influx of arsenic, organisms have developed sophisticated efflux systems to expel these compounds from the cytoplasm. These systems often exhibit high specificity for different forms of arsenic.

ArsP: This efflux permease is a member of the major facilitator superfamily (MFS) and demonstrates specificity for trivalent organic arsenicals, such as methylarsenite (MAs(III)). nih.gov Research on ArsP from Campylobacter jejuni shows that it actively transports MAs(III) and trivalent forms of aromatic arsenicals but does not transport inorganic arsenite (As(III)) or any pentavalent arsenicals. nih.gov The mechanism is coupled to the electrochemical proton gradient, utilizing proton motive force to drive the efflux. nih.gov

ArsJ: The ArsJ protein represents a novel pathway for this compound resistance. nih.gov Unlike systems that transport arsenite, ArsJ works in concert with the glycolytic enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH). nih.govresearchgate.net When this compound is present, GAPDH can catalyze the formation of the unstable compound 1-arseno-3-phosphoglycerate (1As3PGA) instead of 1,3-bisphosphoglycerate. nih.gov ArsJ functions as an efflux permease that specifically recognizes and transports 1As3PGA out of the cell. nih.govresearchgate.net Once outside, this unstable molecule rapidly hydrolyzes, releasing this compound and 3-phosphoglycerate (B1209933). This synergistic action effectively constitutes an this compound efflux system. nih.govnih.gov

Other efflux systems, such as ArsB and Acr3, are primary transporters for inorganic arsenite. researchgate.netmdpi.com The distinct substrate specificities of these pumps highlight the diverse evolutionary strategies cells employ to manage arsenic toxicity.

Table 2: Characteristics of Key Arsenic Efflux Systems

Efflux System	Primary Substrate(s)	Energy Coupling	Mechanism of Action
ArsP	Trivalent methylarsenite (MAs(III)) and other trivalent organoarsenicals	Proton Motive Force (H⁺ antiport)	Directly pumps trivalent organic arsenicals out of the cell. nih.gov
ArsJ	1-arseno-3-phosphoglycerate (1As3PGA)	Proton Motive Force (H⁺ antiport)	Pumps out an unstable this compound-containing glycolytic intermediate, effectively effluxing this compound. nih.gov
ArsB	Inorganic arsenite (As(III)), Antimonite (Sb(III))	Proton Motive Force or ATP (as ArsAB pump)	A widespread transporter that pumps inorganic trivalent metalloids from the cytoplasm. researchgate.net
Acr3	Inorganic arsenite (As(III))	Proton Motive Force (H⁺ antiport)	A specific arsenite effluxer found in yeast, fungi, and some bacteria. researchgate.net

Once inside the cell, arsenic detoxification involves not only efflux but also intracellular sequestration to isolate it from sensitive metabolic processes. nih.gov A primary strategy, particularly in plants and fungi, is the chelation of arsenic with thiol-rich peptides. nih.govnih.gov

The process begins with the reduction of intracellular this compound (AsV) to the more toxic arsenite (AsIII). oup.com This trivalent form has a high affinity for sulfhydryl (-SH) groups and is rapidly bound by glutathione (B108866) (GSH) and, subsequently, phytochelatins (PCs). researchgate.netnih.gov Phytochelatins are enzymatically synthesized peptides derived from glutathione, produced in response to heavy metal and metalloid exposure. nih.gov The resulting arsenic-phytochelatin complexes are less toxic and are targeted for compartmentalization. nih.govnih.gov

The primary site for sequestration of these complexes is the vacuole. oup.comnih.gov Specific transporters on the vacuolar membrane (tonoplast), such as members of the ATP-binding cassette (ABC) family (e.g., AtABCC1 in Arabidopsis and OsABCC1 in rice), actively pump the As(III)-PC complexes from the cytosol into the vacuole for long-term storage. mdpi.comnih.gov In the arsenic-hyperaccumulating fern Pteris vittata, a different transporter, ACR3, has been identified on the vacuolar membrane, where it likely transports free arsenite into the vacuole. researchgate.net

Subcellular fractionation studies in P. vittata under high arsenic exposure revealed that approximately 78% of the total arsenic accumulates in the pinna (leaflets), with the majority of that localized to the cytoplasmic supernatant fraction, while the lowest concentration was found in organelles. This suggests that while the vacuole is the ultimate storage compartment, the cytoplasm is a major site of soluble arsenic-thiol complexes awaiting transport.

Enzymatic and Biochemical Interactions of this compound

This compound's toxicity stems largely from its ability to interfere with phosphate-dependent biochemical reactions, disrupting energy metabolism and other critical cellular functions.

The chemical and structural similarity between the this compound (AsO₄³⁻) and phosphate (PO₄³⁻) anions is the basis for its biochemical interference. oup.com this compound can substitute for phosphate in enzymatic reactions such as phosphorylation, but the resulting arsenic-containing esters are highly unstable. nih.gov

A classic example of this interference is in the glycolytic pathway. During glycolysis, the enzyme GAPDH normally catalyzes the phosphorylation of glyceraldehyde-3-phosphate to form 1,3-bisphosphoglycerate, a high-energy intermediate that leads to the synthesis of ATP. In the presence of this compound, the enzyme can form 1-arseno-3-phosphoglycerate instead. oup.com This arseno-ester is unstable and hydrolyzes spontaneously, a process termed "arsenolysis." oup.com The reaction bypasses the substrate-level phosphorylation step, uncoupling the glycolytic pathway from ATP production and resulting in a net loss of cellular energy. oup.com

This compound is a well-documented uncoupler of oxidative phosphorylation in mitochondria. nih.gov This process is analogous to its interference in glycolysis. During oxidative phosphorylation, the energy from the electron transport chain is used by ATP synthase to phosphorylate ADP to ATP. This compound competes with inorganic phosphate for the phosphate-binding site on the mitochondrial F₁-ATPase. nih.gov

When this compound binds, an unstable intermediate, ADP-arsenate, is formed. oup.com This molecule rapidly and spontaneously hydrolyzes to ADP and this compound, releasing the energy from the proton gradient as heat without the synthesis of stable ATP. nih.govnih.gov This futile cycle effectively uncouples electron transport from ATP synthesis, leading to stimulated respiration (oxygen consumption) without energy conservation. nih.gov

Studies on isolated plant and rat liver mitochondria have detailed the characteristics of this uncoupling effect, which include:

Stimulation of mitochondrial respiration in the absence of phosphate. nih.gov

Competitive inhibition of this stimulated respiration by phosphate. nih.gov

Further enhancement of this compound-stimulated respiration by ADP. nih.gov

Inhibition of the stimulated respiration by oligomycin, an inhibitor of ATP synthase. nih.gov

These findings confirm that this compound acts directly at the site of ATP synthesis, disrupting one of the most fundamental energy-producing pathways in the cell. nih.gov

Interference with Phosphate-Dependent Biochemical Pathways

Inhibition of Key Metabolic Enzymes (e.g., Glyceraldehyde-3-Phosphate Dehydrogenase)

Arsenate's structural similarity to phosphate allows it to interfere with phosphate-dependent metabolic processes, a phenomenon known as arsenolysis. nih.gov A primary target of this molecular mimicry is the glycolytic enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH). nih.govnih.gov In the normal glycolytic pathway, GAPDH catalyzes the conversion of glyceraldehyde-3-phosphate to 1,3-bisphosphoglycerate, a reaction that incorporates inorganic phosphate and leads to the subsequent generation of ATP.

When arsenate is present, it can substitute for phosphate in the GAPDH-catalyzed reaction. chegg.com This results in the formation of an unstable intermediate, 1-arseno-3-phosphoglycerate. chegg.com This compound spontaneously hydrolyzes to 3-phosphoglycerate and arsenate, effectively bypassing the substrate-level phosphorylation step where phosphoglycerate kinase would normally generate ATP. nih.govresearchgate.net This uncoupling of glycolysis from ATP production leads to a depletion of cellular energy stores. nih.govresearchgate.netacs.org

Table 1: Effect of this compound on Glyceraldehyde-3-Phosphate Dehydrogenase (GAPDH)

Mechanism	Substrate/Cofactor	Product	Cellular Consequence
Standard Glycolysis	Glyceraldehyde-3-Phosphate + Inorganic Phosphate (Pi)	1,3-Bisphosphoglycerate	Leads to ATP generation
Arsenolysis	Glyceraldehyde-3-Phosphate + Arsenate (AsV)	1-Arseno-3-phosphoglycerate (unstable)	Bypasses ATP generation, leading to ATP depletion
Arsenate Reductase Activity	Arsenate (AsV) + Glutathione (GSH)	Arsenite (AsIII)	Formation of a more toxic arsenic species

Interactions with Sulfhydryl Groups and Disruption of Protein Function

While arsenate's toxicity is partly due to its phosphate mimicry, the toxicity of its reduced form, arsenite (AsIII), and methylated trivalent metabolites like monomethylarsonous acid (MMAIII) and dimethylarsinous acid (DMAIII) is largely attributed to their high affinity for sulfhydryl (-SH) groups. nih.govacs.org These groups are present in the amino acid cysteine, a key component of many proteins and enzymes. rsc.orgmdpi.com

Trivalent arsenicals readily react with and bind to cysteine residues, particularly those in close proximity, such as dithiols. nih.govacs.org This binding can form stable covalent bonds, creating complexes that alter the protein's three-dimensional structure. nih.govresearchgate.net Such conformational changes can lead to the inactivation of critical enzymes involved in cellular metabolism and antioxidant defense, disrupting their function. researchgate.netresearchgate.net For instance, the pyruvate (B1213749) dehydrogenase (PDH) complex is a known target, where arsenite binding to the lipoic acid cofactor inhibits the enzyme's activity. acs.org This interaction is a cornerstone of arsenic's potent cytotoxicity. nih.govresearchgate.net

Redox Cycling and Induction of Oxidative Stress by Arsenicals

The biotransformation of arsenic is a key contributor to its toxicity, paradoxically turning a detoxification pathway into a source of cellular stress. mdpi.com The metabolic process, particularly the enzymatic methylation of inorganic arsenic, involves a series of reduction and oxidative methylation steps. This redox cycling, especially the conversion between pentavalent and trivalent states, can lead to the generation of reactive arsenic species, such as the dimethylarsinic peroxyl radical, which are highly detrimental to cells. nih.govresearchgate.netconicet.gov.ar This induction of oxidative stress is a central mechanism of arsenic-induced cellular damage. mdpi.comnih.govsemanticscholar.org

Arsenic exposure leads to a significant increase in intracellular reactive oxygen species (ROS). nih.govnih.gov ROS are highly reactive molecules derived from oxygen that can damage DNA, lipids, and proteins. nih.gov The primary mechanisms for arsenic-induced ROS generation include:

Mitochondrial Respiration: Arsenic can interfere with the mitochondrial electron transport chain, specifically at complexes I and III, causing the leakage of electrons and the subsequent formation of superoxide (B77818) anions (O₂⁻•). mdpi.comnih.gov

NADPH Oxidase (Nox) Activation: Arsenic can activate membrane-bound NADPH oxidase enzymes, which directly produce superoxide anions. researchgate.netnih.gov

Arsenic Metabolism: The methylation process itself is a source of ROS. researchgate.netnih.gov The biotransformation of arsenite to its methylated metabolites can generate superoxide, hydrogen peroxide (H₂O₂), and hydroxyl radicals (•OH). researchgate.net

Collectively, these pathways result in the accumulation of various ROS, including superoxide, hydrogen peroxide, hydroxyl radicals, singlet oxygen, and peroxyl radicals. nih.govresearchgate.net

Table 2: Major Reactive Oxygen Species (ROS) Generated by Arsenicals

ROS Species	Chemical Formula	Primary Generation Source(s)
Superoxide Anion	O₂⁻•	Mitochondrial Electron Transport Chain, NADPH Oxidase
Hydrogen Peroxide	H₂O₂	Arsenic Metabolism, Dismutation of Superoxide
Hydroxyl Radical	•OH	Arsenic Metabolism, Fenton Reaction
Peroxyl Radicals	ROO•	Arsenic Metabolism (e.g., Dimethylarsenic Peroxyl Radical)
Singlet Oxygen	¹O₂	General Oxidative Stress Response

The surge in ROS induced by arsenic places a heavy burden on the cell's endogenous antioxidant defense systems. A primary target and casualty of this battle is glutathione (GSH), a critical intracellular antioxidant. nih.gov Arsenic exposure leads to the depletion of the cellular GSH pool through several mechanisms. researchgate.net

GSH is consumed during the non-enzymatic reduction of arsenate (AsV) to arsenite (AsIII). mdpi.com Furthermore, trivalent arsenicals can directly bind to GSH, forming arsenic-triglutathione (As-(SG)₃) complexes for excretion, thereby depleting the available GSH. researchgate.net This depletion impairs the cell's ability to neutralize ROS and detoxify harmful compounds, exacerbating oxidative damage. researchgate.netmdpi.com Studies have shown that chemically depleting GSH prior to arsenic exposure significantly enhances arsenic's toxicity, highlighting the crucial protective role of this antioxidant. nih.gov While acute exposure depletes GSH, some in vitro studies suggest chronic, low-dose exposure may trigger an adaptive response, upregulating GSH synthesis via the Nrf2 pathway. nih.govresearchgate.net

Arsenic Methyltransferases and One-Carbon Metabolism Pathways

In mammals, inorganic arsenic undergoes hepatic biotransformation through a process of methylation, which is intended to facilitate its detoxification and excretion. nih.govmdpi.com This process is heavily dependent on one-carbon metabolism. nih.gov The key enzyme in this pathway is arsenic (+3 oxidation state) methyltransferase (AS3MT). nih.govmdpi.com

AS3MT catalyzes the transfer of methyl groups to trivalent arsenic species. nih.gov The universal methyl donor for these reactions is S-adenosylmethionine (SAM). mdpi.comnih.gov In the reaction, SAM donates its methyl group to the arsenical, converting it to a methylated form (e.g., MMA or DMA) and producing S-adenosylhomocysteine (SAH) as a byproduct. nih.govnih.gov The regeneration of SAM from SAH is critical for sustained arsenic methylation and relies on the one-carbon metabolism pathway, which involves essential nutrients such as folate and vitamin B12. nih.gov Therefore, nutritional status can significantly influence an individual's capacity to metabolize and eliminate arsenic. nih.gov It is important to note that the intermediate trivalent methylated species, such as MMAIII, are often more cytotoxic than the parent inorganic arsenite. nih.gov

Modulation of Cellular Signaling Pathways by this compound and its Metabolites

Arsenicals are potent modulators of intracellular signal transduction pathways, altering gene expression and cellular behavior. nih.govbegellhouse.com These effects can be triggered either directly, through the interaction of arsenite with sulfhydryl groups on signaling proteins, or indirectly, via the generation of ROS which act as secondary messengers. nih.gov

Arsenic exposure has been shown to activate several key signaling cascades, including the mitogen-activated protein kinase (MAPK) pathways. begellhouse.com This can lead to the activation of transcription factors like activator protein-1 (AP-1) and nuclear factor-kappa B (NF-κB), which regulate genes involved in cell proliferation, inflammation, and survival. nih.govbegellhouse.com

Specific examples of signaling modulation include:

Epidermal Growth Factor Receptor (EGFR) Pathway: Arsenite can induce the activation of EGFR pathway intermediates, including cSrc and extracellular signal-regulated kinases 1 and 2 (ERK1/2), which can alter the expression of genes related to DNA repair and oxidative stress response. nih.gov

NF-κB Pathway: Arsenite can inhibit the catalytic activity of IκB kinase (IKK) by reacting with a critical cysteine residue, which in turn can suppress cellular responses that depend on NF-κB transcriptional activity. nih.gov

Akt Pathway: Chronic exposure to arsenite can lead to increased stability of activated Akt, a key protein in cell survival signaling, thereby promoting resistance to apoptosis. nih.gov

The ability of this compound and its metabolites to interfere with these fundamental signaling networks is a critical component of its carcinogenic and other toxic effects. nih.govbegellhouse.com

Activation of Mitogen-Activated Protein Kinase (MAPK) Cascades (e.g., Erk, JNK, p38)

Exposure to arsenic compounds triggers complex responses involving distinct phosphorylation cascades that activate multiple members of the mitogen-activated protein kinase (MAPK) family. nih.gov This family, which includes extracellular signal-regulated kinase (Erk), c-Jun N-terminal kinase (JNK), and p38, regulates critical cellular processes such as proliferation, differentiation, and apoptosis. researchgate.net

Arsenite treatment has been shown to potently activate the stress-activated kinases JNK and p38, while only moderately activating Erk. nih.gov The activation of these kinases can be stimulus- and cell-type-dependent. spandidos-publications.comnih.gov For instance, studies in PC12 cells suggest that arsenite activates Erk primarily through a Ras-dependent pathway, whereas the activation of JNK and p38 occurs through a mechanism that is largely independent of Ras. nih.gov The activation of all three kinases can be prevented by free radical scavengers, indicating that an oxidative signal is a key initiating event. nih.gov Different arsenic compounds, such as sodium arsenite and dimethylarsinic acid (DMA), have both been found to induce the phosphorylation of JNK, Erk, and p38 MAPKs, which in turn modulates the activation of caspase cascades leading to apoptosis. spandidos-publications.com

MAP Kinase	Observed Effect of Arsenite Exposure	Associated Upstream Pathway
Erk (Extracellular signal-regulated kinase)	Moderate activation	Primarily Ras-dependent
JNK (c-Jun N-terminal kinase)	Potent activation	Largely Ras-independent
p38	Potent activation	Largely Ras-independent

Regulation of Transcription Factors (e.g., AP-1, NF-κB)

Arsenic exposure significantly affects the activity of key transcription factors, particularly activating protein-1 (AP-1) and nuclear factor kappa B (NF-κB). nih.gov These transcription factors are crucial in regulating the expression of genes involved in cellular stress responses, inflammation, proliferation, and survival. oup.comamazonaws.com

Short-term or acute exposure to low concentrations of arsenite leads to the activation and increased DNA binding of both AP-1 and NF-κB. nih.govoup.comnih.gov This activation is linked to the up-regulation of the immediate early genes c-fos and c-jun, whose protein products form the AP-1 heterodimer. nih.govnih.gov In contrast, chronic or long-term exposure to arsenite has been observed to decrease the protein levels of c-Jun and c-Fos and reduce the DNA binding activity of AP-1 and NF-κB. nih.govresearchgate.net The activation of these transcription factors is considered a stress response, and the differential effects of short- versus long-term exposure may reflect a shift from a defensive response to a state that could contribute to carcinogenesis. amazonaws.com

Transcription Factor	Effect of Short-Term Arsenite Exposure	Effect of Chronic Arsenite Exposure
AP-1 (Activating protein-1)	Increased DNA binding activity	Decreased DNA binding activity
NF-κB (Nuclear factor kappa B)	Increased DNA binding activity	Decreased DNA binding activity

Induction of Stress Response Pathways (e.g., Heat Shock Proteins)

A hallmark of arsenic-induced cellular stress is the robust induction of heat shock proteins (HSPs). nih.govepa.gov This response is a fundamental protective mechanism against a wide range of adverse conditions that cause protein damage. The molecular stress induced by arsenite shares many characteristics with the classical heat shock response, and arsenic is sometimes considered a chemical paradigm of heat stress. nih.govresearchgate.net

Exposure to arsenicals has been shown to induce a number of major HSP families, including those with molecular masses of 27, 32, 70, and 90 kDa. epa.gov This induction is typically a rapid and dose-dependent response following acute exposure to arsenite. epa.gov The stress kinases p38-MAPK and JNK, which are strongly activated by arsenite, are also activated by heat shock and play a role in signaling the heat shock response. nih.gov Furthermore, arsenic can activate the endoplasmic reticulum (ER) stress-associated unfolded protein response (UPR), leading to the induction of genes such as activating transcription factor 6 (ATF6) and HSPA1B, a heat shock protein. mdpi.com

Effects on Cell Cycle Regulation and DNA Integrity

Arsenic compounds exert profound effects on DNA integrity and cell cycle progression, which are central to both their carcinogenic and therapeutic properties. researchgate.netnih.gov Arsenic can induce DNA damage while simultaneously impairing the cellular mechanisms responsible for repair. nih.gov

Studies have shown that arsenite exposure can suppress the transcription of major DNA damage signaling genes, including ATM, ATR, and CHEK1. researchgate.netresearchgate.net This interference with the DNA damage response compromises the cell's ability to maintain genomic integrity. nih.gov Consequently, arsenic exposure can lead to cell cycle arrest and apoptosis. nih.gov In cells with functional p53, arsenite has been found to induce DNA strand breaks and increase p53 phosphorylation, activating p53-dependent pathways. nih.gov However, arsenic can also induce cell cycle arrest and apoptosis in p53-deficient cells, indicating the involvement of alternative, p53-independent pathways. nih.gov Arsenic trioxide has been demonstrated to inhibit DNA synthesis in a dose-dependent manner in lung carcinoma cells. mdpi.com

Pathways Associated with Cellular Senescence

Cellular senescence is a state of irreversible cell cycle arrest that can be triggered by various stressors, including DNA damage. Arsenic exposure has been identified as a potent inducer of premature senescence. nih.govkoreascience.kr This process is increasingly recognized as a key factor in arsenic-induced pathologies. nih.govresearchgate.net

Arsenite can induce premature senescence through pathways dependent on the tumor suppressor protein p53 and its downstream target, the cyclin-dependent kinase inhibitor p21. nih.govkoreascience.kr This response is often initiated by DNA damage. koreascience.kr Additionally, arsenic can trigger senescence by activating the ERK/CEBPB signaling pathway, which promotes the expression of senescence markers like p16INK4a and p21 and enhances the senescence-associated secretory phenotype (SASP). nih.govresearchgate.net SASP involves the secretion of a variety of pro-inflammatory cytokines, growth factors, and proteases, which can affect the surrounding tissue environment. jst.go.jp Arsenite-induced senescence has been observed in multiple cell types, including human hepatocytes and skin cells. researchgate.netjst.go.jp

Comparative Mechanistic Studies of this compound and Arsenite in Model Systems

Differential Cellular Uptake and Metabolism

The biological effects of arsenic are highly dependent on its chemical form, or speciation. This compound (arsenate, As(V)) and arsenite (As(III)) exhibit distinct mechanisms of cellular uptake and are subject to different metabolic fates, which ultimately dictates their relative toxicity. nih.gov

This compound is chemically similar to phosphate and enters cells via phosphate transport proteins. nih.gov This mode of entry means that the uptake of this compound is competitively inhibited by the much higher physiological concentrations of phosphate. nih.gov Once inside the cell, this compound is rapidly reduced to arsenite. nih.govmdpi.com

In contrast, arsenite can gain entry into cells through different mechanisms, including transport via aquaglyceroporins (such as AQP9) or by simple diffusion when it is in its uncharged form at physiological pH. nih.gov This more direct and varied entry mechanism contributes to the generally greater toxicity of arsenite compared to this compound. nih.gov After entering the cell, arsenite can be metabolized through a series of reduction and methylation reactions, producing species such as monomethylarsonic acid (MMA) and dimethylarsinic acid (DMA). oup.com The efficiency and products of this methylation can vary significantly between cell types and depend on the initial arsenite concentration. oup.com

Compound	Cellular Uptake Mechanism	Primary Intracellular Metabolic Fate
This compound (Arsenate, As(V))	Phosphate transport proteins	Reduction to Arsenite (As(III))
Arsenite (As(III))	Aquaglyceroporins (e.g., AQP9) and/or diffusion	Enzymatic methylation to MMA and DMA

Distinct Mechanisms of Action and Signaling Pathway Activation

Arsenicals, including arsenate and its trivalent form, arsenite, exhibit distinct mechanisms of action at the molecular and cellular levels, leading to the activation of a complex network of signaling pathways. These interactions are primarily dictated by their chemical properties, with arsenate acting as a phosphate analog and arsenite readily interacting with sulfhydryl groups. nih.govwikipedia.org This leads to a cascade of events that can alter gene expression, cell proliferation, and apoptosis. nih.govnih.gov

A primary distinction in their mechanisms lies in their interaction with cellular components. Arsenate (As(V)) structurally resembles phosphate (PO₄³⁻) and can substitute for it in phosphorylation reactions. wikipedia.orgnih.gov This process, known as arsenolysis, leads to the formation of unstable arsenate esters that rapidly hydrolyze. wikipedia.org A key example is in glycolysis, where arsenate can replace phosphate in the formation of 1,3-bisphosphoglycerate, resulting in the creation of an unstable compound, 1-arseno-3-phosphoglycerate. wikipedia.org This effectively uncouples a critical ATP-generating step. wikipedia.orgwikipedia.org

In contrast, the toxicity of arsenite (As(III)) is largely attributed to its high affinity for sulfhydryl (-SH) groups, particularly vicinal thiols found in proteins and enzymes. nih.govresearchgate.netwjgnet.com This binding can lead to the formation of stable covalent adducts, altering protein conformation and inhibiting enzyme function. nih.govrsc.org It is estimated that arsenic may inactivate up to 200 enzymes through this mechanism. nih.govresearchgate.net This interaction disrupts numerous critical cellular processes, including energy metabolism, antioxidant defense, and DNA repair. nih.govnih.govresearchgate.net

Both forms of arsenic can induce oxidative stress through the generation of reactive oxygen species (ROS) and reactive nitrogen species (RNS). nih.govrsc.org This can occur through various mechanisms, including mitochondrial dysfunction and the activation of enzymes like NADPH oxidase. wikipedia.org The resulting oxidative stress is a key trigger for the activation of several stress-response signaling pathways. nih.govresearchgate.net

Activation of Mitogen-Activated Protein Kinase (MAPK) Pathways

Arsenicals are potent activators of the MAPK signaling cascades, which play central roles in regulating cell growth, differentiation, and stress responses. However, arsenate and arsenite activate these pathways through distinct upstream mechanisms. nih.gov

c-Jun N-terminal Kinase (JNK) Pathway : Both arsenate and arsenite activate the JNK pathway, but they utilize different upstream signaling components. nih.gov Research has shown that the activation of JNK by both forms requires the small GTP-binding proteins Rac and Rho. nih.gov However, arsenite-mediated JNK activation specifically requires p21-activated kinase (PAK), whereas arsenate signaling does not. nih.gov Furthermore, they differ in their requirement for specific MAP kinase kinase kinases (MEKKs). Arsenite-induced JNK activation involves MEKK2, MEKK3, and MEKK4, while arsenate-mediated activation only requires MEKK3 and MEKK4. nih.gov

Extracellular signal-regulated protein kinases (Erk) Pathway : Arsenite is known to induce the phosphorylation and activation of Erk kinases. nih.gov This activation has been linked to cell proliferation and transformation at low concentrations. nih.govnih.gov Studies using dominant-negative Erk2 have demonstrated that blocking this pathway can inhibit arsenite-induced cell transformation. nih.gov

Differential Activation of JNK Pathway Components by Arsenate and Arsenite

Signaling Protein	Involvement in Arsenate-induced JNK Activation	Involvement in Arsenite-induced JNK Activation
Rac	Required	Required
Rho	Required	Required
Cdc42	Not Required	Not Required
PAK	Not Required	Required
MEKK2	Not Required	Required
MEKK3	Required	Required
MEKK4	Required	Required

Modulation of Transcription Factor Activity

The activation of MAPK and other stress-related pathways by arsenicals culminates in the modulation of several key transcription factors, which in turn regulate the expression of genes involved in cellular responses.

Activator protein-1 (AP-1) : Arsenic exposure leads to the activation of AP-1, a transcription factor that is often a downstream target of the JNK and Erk pathways. nih.govnih.gov AP-1 plays a role in cellular proliferation and apoptosis, and its activation is considered a key event in arsenic-mediated cellular responses. nih.gov

Nuclear factor-kappa B (NF-κB) : Arsenite can induce the activation of NF-κB, a critical regulator of inflammatory and apoptotic pathways. nih.govnih.gov Interestingly, some evidence suggests that arsenite may activate NF-κB through a mechanism that is independent of the degradation of its inhibitor, IκB, implying an alternative activation pathway. nih.gov Blocking NF-κB activation has been shown to inhibit arsenic-induced apoptosis and enhance cell transformation. nih.gov

Nrf2 Pathway : Arsenite activates the Nrf2 pathway, which is a primary cellular defense mechanism against oxidative stress. nih.gov It has been shown that arsenite enhances the interaction between Keap1 and Cul3, leading to decreased degradation of Nrf2. nih.gov This induction of Nrf2 by arsenite appears to be independent of the Cys151 residue in Keap1, which is required for Nrf2 activation by other stressors, highlighting a distinct mechanism. nih.gov

Enzyme Inhibition via Thiol Interaction

A significant mechanism of arsenite action is the inhibition of a wide range of enzymes through interaction with their sulfhydryl groups. nih.gov This is particularly effective against enzymes that contain vicinal dithiol groups. nih.gov

Examples of Enzymes Inhibited by Arsenicals

Enzyme	Function	Primary Inhibitor Form
Pyruvate Dehydrogenase (PDH)	Converts pyruvate to acetyl-CoA, linking glycolysis to the Krebs cycle. nih.gov	Arsenite (As(III)) nih.gov
Glutathione Reductase	Reduces oxidized glutathione (GSSG) to the sulfhydryl form (GSH), crucial for antioxidant defense. nih.gov	Arsenite (As(III)) nih.gov
Thioredoxin Reductase	Maintains the reduced state of thioredoxin, a key antioxidant and redox-regulatory protein. nih.gov	Arsenite (As(III)) and its methylated metabolites. nih.gov
Hexokinase	Catalyzes the first step of glycolysis. nih.gov	Arsenate (As(V)) nih.gov
Protein Tyrosine Phosphatases	Regulate signal transduction pathways by dephosphorylating tyrosine residues. nih.gov	Arsenite (As(III)) nih.gov
DNA Ligases	Join DNA strands together during replication and repair. nih.gov	Arsenite (As(III)) nih.gov

Advanced Analytical Methodologies for Arsinate Speciation

Importance of Arsenic Speciation in Environmental and Biological Research

The toxicity, bioavailability, physiological and metabolic processes, mobility, and distribution of arsenic are highly dependent on its specific chemical form. iaea.org This makes arsenic speciation analysis essential in environmental and biological research. Inorganic arsenic compounds, such as arsenite (As(III)) and arsenate (As(V)), are generally more toxic than organic species like dimethylarsinic acid (DMA) and arsenobetaine (B179536). thermofisher.com For instance, arsenite is significantly more toxic than arsenate. nih.gov Chronic exposure to inorganic arsenic can lead to skin lesions and cancer. thermofisher.com

Arsenic is naturally present in the environment and can enter the food chain, with rice being particularly efficient at accumulating inorganic arsenic. thermofisher.com Human exposure primarily occurs through contaminated food and water. iaea.orgresearchgate.net Therefore, identifying and quantifying individual arsenic species is critical for assessing environmental impact, understanding its fate and behavior, evaluating human exposure risks, and developing effective remediation and management strategies. researchgate.netgeoscienceworld.orgtandfonline.comresearchgate.net Speciation analysis is also vital for understanding arsenic metabolism in living organisms. researchgate.netacs.org

Chromatographic Separation Techniques for Arsinate and Related Species

Chromatographic techniques are fundamental for separating different arsenic species before detection and quantification. The choice of chromatographic method depends on the physicochemical properties of the arsenic species being analyzed. researchgate.net Common techniques include ion exchange, reversed-phase, ion pair, and size exclusion chromatography. researchgate.net

High-Performance Liquid Chromatography (HPLC) coupled with Detection Systems

HPLC is a widely used chromatographic technique for arsenic speciation, particularly when coupled with sensitive detection systems. thermofisher.comnih.govthermofisher.com HPLC methods often utilize reversed-phase chromatography with buffered mobile phases, which can provide good resolution of target species. thermofisher.com However, the preparation of buffered mobile phases can add complexity and cost. thermofisher.com

HPLC is frequently coupled with inductively coupled plasma mass spectrometry (ICP-MS) for arsenic speciation analysis, offering high sensitivity and precision. thermofisher.comnih.govthermofisher.comresearchgate.netmdpi.comspectroscopyonline.com This hyphenated technique allows for the separation of various arsenic species, including arsenite, arsenate, monomethylarsonic acid (MMA), dimethylarsinic acid (DMA), and arsenobetaine. nih.govresearchgate.netspectroscopyonline.com Anion-exchange HPLC is commonly used for separating these species. nih.govresearchgate.netnih.gov For example, a method using anion-exchange HPLC coupled with ICP-MS successfully separated six arsenic species with low detection limits. nih.gov Another study demonstrated the use of HPLC-ICP-MS with an anion exchange column and a strongly basic carbonate eluent for separating five arsenic species in marine oils. spectroscopyonline.com

HPLC can also be coupled with other detection systems like hydride generation-atomic absorption spectrometry (HG-AAS) or atomic fluorescence spectrometry (AFS) for arsenic speciation. nih.govjournaljsrr.com Anion-exchange HPLC combined with HG-AAS has been used for the routine speciation of arsenite, arsenate, MMA, and DMA in water samples, with a post-column reaction system enhancing sensitivity. nih.gov

Solid Phase Extraction (SPE) Methods for Arsenic Speciation

Solid phase extraction (SPE) is a valuable technique for sample preparation, preconcentration, and separation of arsenic species. researchgate.netcapes.gov.brnih.govnemi.gov SPE cartridges containing different sorbent materials can be used to selectively retain and elute various arsenic species based on their chemical properties. researchgate.netcapes.gov.brnih.gov

Studies have investigated various SPE cartridges for the speciation of arsenite, arsenate, MMA, and DMA. researchgate.netcapes.gov.brnih.gov Alumina cartridges have been shown to retain all four species and are useful for preconcentration. researchgate.netcapes.gov.brnih.gov For speciation, selective retention and elution are employed. For instance, DMA can be retained on a strong cation exchange cartridge and eluted with HCl, while MMA and arsenate can be retained on a strong anion exchange cartridge and sequentially eluted using different solutions. researchgate.netcapes.gov.brnih.gov Arsenite, being a neutral species in the typical pH range of natural waters, is often not retained on anion exchange cartridges and remains in the solution. researchgate.netcapes.gov.brnih.govoregonstate.edu

SPE can be coupled with detection techniques like flow injection with hydride generation atomic fluorescence spectrometry (FI-HGAFS) or hydride generation atomic absorption spectrometry (FI-HGAAS) for quantification of the separated arsenic species. researchgate.netcapes.gov.brnih.gov SPE has been successfully applied for arsenic speciation in water samples, including drinking water, allowing for the determination of trace levels of arsenite and arsenate. researchgate.netcapes.gov.brnih.gov

Spectroscopic and Electrochemical Detection Methods for this compound

Following chromatographic separation or SPE, spectroscopic and electrochemical methods are employed for the detection and quantification of this compound and other arsenic species.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is a spectroscopic technique used for the determination of arsenic, often coupled with hydride generation for improved detection limits. nih.govup.ac.zascienceasia.org While ICP-OES is suitable for multi-element analysis and offers a high dynamic range, its detection limits can be influenced by the sample matrix and spectral overlaps. up.ac.za

Hydride generation combined with ICP-OES (HG-ICP-OES) is a popular technique for determining inorganic arsenic species, including total arsenic, arsenite, and arsenate. scienceasia.org This approach can improve detection limits significantly compared to simple solution nebulization. scienceasia.org HG-ICP-OES methods have been developed and optimized for the quantitative analysis of inorganic arsenic species in water samples. scienceasia.org

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) is a highly sensitive and precise technique widely used for the determination of trace levels of arsenic and its species. thermofisher.comnih.govthermofisher.comresearchgate.netmdpi.comspectroscopyonline.comrsc.org ICP-MS is frequently coupled with chromatographic techniques like HPLC for arsenic speciation analysis. thermofisher.comnih.govthermofisher.comresearchgate.netmdpi.comspectroscopyonline.com

HPLC-ICP-MS is considered a powerful method for arsenic speciation, offering low detection limits. uliege.be This hyphenated technique allows for the simultaneous separation and quantification of multiple arsenic species. nih.gov For example, HPLC-ICP-MS has been used to analyze five arsenic species in human serum and urine, with DMA and arsenobetaine being the major species detected. researchgate.net In environmental samples like water, HPLC-ICP-MS has been used to quantify arsenite and arsenate, among other species, even when exceeding regulatory limits. mdpi.com The sensitivity of ICP-MS, particularly with sector field instruments, allows for extremely low detection limits in speciation analysis. thermofisher.com

While ICP-MS offers high sensitivity, potential interferences, such as those from chloride on arsenic, need to be considered. thermofisher.com However, chromatographic separation before ICP-MS can often resolve these interferences. thermofisher.com

Electrochemical detection methods are also being explored as alternatives to traditional spectroscopic techniques for arsenic detection, offering advantages like simpler instrumentation and lower cost, particularly for on-site analysis. rsc.orgmdpi.comsemanticscholar.orgelectrochemsci.org These methods can be sensitive and selective for arsenic species like arsenite. mdpi.comsemanticscholar.org

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound (Arsenate)	27401
Arsenite	5460560
Monomethylarsonic acid (MMA)	62308
Dimethylarsinic acid (DMA)	2723704
Arsenobetaine	22087

Interactive Data Table Example (Based on search result nih.gov detection limits):

Arsenic Species	Detection Limit (ng/L)
Arsenobetaine	0.01 - 0.35
Arsenocholine	0.01 - 0.35
MMA	0.01 - 0.35
DMA	0.01 - 0.35
Arsenite (AsIII)	0.01 - 0.35
Arsenate (AsV)	0.01 - 0.35

Interactive Data Table Example (Based on search result researchgate.net detection limits):

Arsenic Species	Method Detection Limit (ng/mL)	Limit of Quantification (ng/mL)
Arsenic species (general range)	0.3 - 1.5	1.0 - 5.0

Atomic Fluorescence Spectrometry (AFS)

Atomic Fluorescence Spectrometry (AFS) is a widely used detection technique for the speciation of hydride-forming elements, including arsenic. rsc.orgresearchgate.netspeciation.net AFS offers advantages such as low detection limits, typically below µg L⁻¹, and a broad linear calibration range. rsc.orgresearchgate.net It is considered a suitable alternative to other atomic spectrometric techniques like Atomic Absorption Spectrometry (AAS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for speciation studies. rsc.orgresearchgate.netspeciation.net

In arsenic speciation using AFS, arsenic compounds are often converted into volatile arsines through hydride generation (HG) before detection. psanalytical.comtandfonline.comiaea.org These volatile arsines are then separated from the liquid phase using a gas-liquid separator and measured by AFS. psanalytical.com An argon-hydrogen diffusion flame is commonly used to atomize the arsenic species. psanalytical.comspeciation.net For non-reducible arsenic species like arsenobetaine and arsenosugars, a UV oxidation system or an oxidizing reagent may be necessary to break them down into a form that can react with sodium borohydride (B1222165) for quantification. psanalytical.com

AFS systems can be coupled with separation techniques like High-Performance Liquid Chromatography (HPLC) for online speciation analysis. speciation.netiaea.orgacs.org HPLC-HG-AFS is a popular hyphenated technique for vapor-forming elements. speciation.net While sensitive and reliable, a key consideration for HPLC-HG-AFS is the need for post-column treatment to ensure all eluting species are transformed into volatile species with similar efficiency. speciation.net AFS is noted for its greater sensitivity compared to AAS due to a low background signal and offers similar sensitivity and linear range to ICP-MS but with simpler setup and lower costs. speciation.net

Data from studies utilizing HPLC-HG-AFS demonstrate its application in arsenic speciation in various matrices, including water and biological samples. iaea.orgacs.orgacs.orgnih.govnih.gov For instance, a method using ion-exchange liquid chromatography coupled online to AFS through continuous hydride generation was applied to study arsenic speciation in plants, showing arsenate as the predominant species in soils, roots, and leaves in some cases. nih.gov Another application involved the analysis of arsenic species in aqueous sulfide (B99878) samples using IC-HG-AFS, enabling the analysis of inorganic As(III) and As(V) species, including arsenate and various thioarsenate species, with detection limits around 1-3 µg L⁻¹. nih.gov

Fluorimetric Determination Techniques

Fluorimetric determination techniques can also be employed for arsenic speciation. While the provided search results primarily focus on AFS which utilizes fluorescence, specific details on dedicated fluorimetric methods for this compound determination are less prominent compared to AFS or electrochemical methods. However, the principle of fluorescence detection involves measuring the light emitted by a substance after it has absorbed light, which can be a sensitive method for trace analysis. Some research indicates the development of fluorescent sensing platforms for the detection of arsenate. acs.org

Electrochemical Analysis (e.g., Voltammetry with Nanoparticle-Modified Electrodes)

Electrochemical analysis, particularly voltammetry using nanoparticle-modified electrodes, has emerged as a sensitive and portable approach for arsenic detection and speciation. mdpi.commdpi.comdntb.gov.uaresearchgate.net These techniques offer advantages such as simple instrumentation, high sensitivity, good selectivity, and suitability for on-site analysis. mdpi.comresearchgate.net

Nanoparticle-modified electrodes enhance the electrochemical response towards arsenic species. Various nanomaterials, including noble metals (like gold and platinum), bimetals, other metals and their compounds, and carbon nanomaterials, are used for electrode modification. mdpi.com Gold nanoparticles, for instance, have been widely investigated for modifying electrodes for sensitive detection of arsenic, particularly arsenite (As(III)). mdpi.commdpi.comdntb.gov.uaresearchgate.net

Voltammetric techniques such as cyclic voltammetry (CV) and anodic stripping voltammetry (ASV), including linear sweep anodic stripping voltammetry (LSASV) and square wave anodic stripping voltammetry (SWASV), are commonly employed for arsenic detection with nanoparticle-modified electrodes. mdpi.commdpi.comdntb.gov.uaresearchgate.netresearchgate.net These methods involve preconcentrating the arsenic species onto the electrode surface followed by a stripping step where the accumulated species are oxidized or reduced, producing a measurable current signal proportional to the concentration. mdpi.comresearchgate.net

Studies have demonstrated the effectiveness of nanoparticle-modified electrodes for the detection of arsenite with low detection limits. For example, a silica (B1680970) nanoparticles-modified screen-printed carbon electrode (SPCE) was developed for As(III) detection, showing a linear range of 5 to 30 µg/L and a detection limit of 6.2 µg/L using LSASV. mdpi.comresearchgate.net Another study using gold nanoparticle-modified glassy carbon electrodes for ASV of As(III) reported a detection limit of 0.0096 ppb. researchgate.net While many studies focus on arsenite due to its higher toxicity, electrochemical methods can be adapted for the speciation of other arsenic forms, including arsenate, often by adjusting parameters or employing different electrode modifications or pre-treatment steps. dntb.gov.ua

Sample Preparation Strategies for Minimizing Arsenic Species Interconversion

Sample preparation is a critical step in arsenic speciation analysis, as the potential for interconversion between different arsenic species (e.g., arsenite and arsenate) during sampling, storage, and processing is a significant concern that can lead to inaccurate results. mdpi.comconicet.gov.armdpi.comresearchgate.net Therefore, sample preparation strategies aim to preserve the original distribution of arsenic species.

Key factors influencing species stability include microbial activity, temperature, light exposure, sample matrix pH, and the presence of other substances like iron. mdpi.comresearchgate.net Strategies to minimize interconversion include filtration, refrigeration at 4 °C, and storage in dark conditions. mdpi.com The choice of preservation method can also depend on the analytical technique to be used. For instance, HCl is suitable for hydride generation atomic spectrometric techniques, while EDTA-acetic acid preservation is preferred for chromatographic techniques coupled with ICP-MS. mdpi.com Acidification can help reduce microbial activity and bring metal ions like Fe(III) into solution, although the specific acid and pH need careful consideration to avoid species transformation. mdpi.com Complexation of iron, for example with EDTA or citric acid, can help stabilize arsenic species in water samples containing high iron concentrations. mdpi.com

For solid samples like plants and soils, effective extraction methods are necessary to release arsenic species without altering their forms. mdpi.comresearchgate.net Mild extractants such as water, methanol, or methanol/water mixtures, as well as dilute acid solutions, have been evaluated. researchgate.netrsc.org Microwave-assisted extraction (MAE) has been shown to minimize the risk of redox interconversion of inorganic arsenic forms in solid samples. mdpi.comrsc.org Studies comparing different extraction procedures for plant samples found that microwave-assisted extraction with orthophosphoric acid was effective for terrestrial plants, and species stability appeared good. nih.gov Another study on chicken feed samples showed that MAE with diluted nitric acid resulted in high extraction efficiency without species interconversion. rsc.org Soft extraction approaches using reagents like hydroxylammonium hydrochloride, ammonium (B1175870) oxalate, and orthophosphoric acid have also been applied to determine arsenic species in environmental solid reference materials. mdpi.com

In Situ and Synchrotron-Based Spectroscopic Techniques for Solid-Phase Speciation (e.g., X-ray Absorption Spectroscopy)

Determining arsenic speciation directly in solid samples is challenging using traditional methods that often involve chemical manipulation and extraction, which can alter the original species distribution. uq.edu.auresearchgate.net In situ and synchrotron-based spectroscopic techniques, particularly X-ray Absorption Spectroscopy (XAS), provide powerful, non-destructive tools for directly probing arsenic speciation in solid phases with minimal or no pre-treatment. uq.edu.auresearchgate.netusgs.govgeoscienceworld.orggeoscienceworld.org

XAS is an element-specific technique that provides detailed chemical and structural information about the absorbing element. uq.edu.augeoscienceworld.org It encompasses two main regions: X-ray Absorption Near-Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS). uq.edu.augeoscienceworld.orgacs.org

XANES is particularly sensitive to the oxidation state of arsenic, with shifts in the absorption edge position indicating changes in valence. uq.edu.augeoscienceworld.org It can be used to determine the ratios of different valence states and identify specific arsenic phases by fitting linear combinations of spectra from known model compounds. uq.edu.au XANES is applicable to both solid and aqueous samples and can provide species information at concentrations ranging from mg kg⁻¹ to wt%. uq.edu.augeoscienceworld.org Studies have utilized XANES to investigate arsenic speciation in various solid matrices, including soils, sediments, mine waste, and even cooked food. uq.edu.auresearchgate.netusgs.govgeoscienceworld.orggeoscienceworld.orgnih.govnih.gov For example, XANES analysis was used to determine As(V)/As(III) ratios in Australian mine waste samples and river/creek sediments. uq.edu.au It has also been applied to study arsenic species in cooked food and their bioaccessible fractions, revealing the presence of As(III) and As(III)-sulfur compounds. nih.gov

EXAFS provides information about the local coordination environment around the arsenic atom, including the types, numbers, and distances of neighboring atoms. uq.edu.augeoscienceworld.orgacs.org Analysis of EXAFS spectra can help identify specific arsenic compounds or adsorption complexes. geoscienceworld.org

Synchrotron-based XAS techniques, including microfocused X-ray beams (micro-XAS), allow for spatially resolved speciation analysis, which is valuable for understanding the distribution of arsenic species within heterogeneous solid samples like mine tailings and contaminated soils. usgs.govgeoscienceworld.orggeoscienceworld.orgnih.gov Studies using micro-XAS, often combined with other techniques like X-ray fluorescence spectroscopy (SXRF) and X-ray diffraction (XRD), have provided insights into arsenic retention mechanisms and the effects of aging on solid-state speciation in contaminated soils. nih.gov XAS is considered a "gold standard" for determining arsenic speciation in solid phases due to its ability to directly probe species with minimal risk of transformation, offering a complementary approach to extraction-based methods. researchgate.netgeoscienceworld.org

Synthesis and Immobilization Strategies for Arsinate in Environmental Management Research

Synthesis of Arsenate-Containing Minerals and Compounds for Research Applications

The synthesis of specific arsenate-containing minerals and compounds is fundamental for understanding their formation, stability, and potential use in arsenic immobilization. These synthesized materials serve as model compounds for studying arsenic behavior in various environmental matrices and for developing new remediation technologies.

Crystallization and Characterization of Arsenate and Sulfate-Arsenate Ettringite

Ettringite, a hydrous calcium aluminum sulfate (B86663) mineral, has garnered attention for its ability to incorporate oxyanions, including arsenate (AsO₄³⁻), into its structure through solid solution mechanisms. plos.orgnih.gov This incorporation can effectively lower the concentration of soluble oxyanions in contaminated systems. Ettringite containing sulfate (SO₄²⁻) and arsenate has been synthesized, demonstrating that arsenate can substitute for sulfate within the channels of the ettringite structure, often in the form of HAsO₄²⁻. plos.orgnih.gov

Synthesis methods for ettringite, including arsenate-substituted variants, can involve reacting materials like tricalcium aluminate and gypsum in the presence of water or preparing solutions containing mixtures of sodium aluminate, sodium sulfate, and sodium arsenate, followed by the addition of a soluble calcium complex. plos.orgmdpi.com The resulting solid solutions can be characterized using techniques such as X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM) to confirm their structure and morphology. rsc.org Studies have shown a linear correlation between the initial arsenate/sulfate ratio in the synthesis solution and the composition of the resulting solid solution. plos.org

Fabrication of Calcium Arsenate and Iron Arsenate Coating Materials

Calcium arsenate (Ca₃(AsO₄)₂) has been historically used in various applications, including pesticides, but its relatively high solubility in water can lead to the remobilization of arsenic. rsc.orgwikipedia.orgnih.gov Iron arsenate, particularly in the form of scorodite (FeAsO₄·2H₂O), is recognized for its superior stability and acid resistance, making it a more favorable material for arsenic immobilization. rsc.orgwur.nl

Research has focused on fabricating coating materials that combine the properties of these compounds to enhance arsenic immobilization. One approach involves synthesizing calcium arsenate@iron arsenate coating materials. rsc.orgresearchgate.net This process typically involves coating calcium arsenate particles with a shell of iron arsenate nanoparticles. rsc.orgresearchgate.net Analysis using techniques like XRD and SEM confirms the formation of this core-shell structure. rsc.orgresearchgate.net The stability of these coating materials can be evaluated using methods such as the Toxicity Characteristic Leaching Procedure (TCLP). rsc.orgresearchgate.net Studies have shown that coating calcium arsenate with iron arsenate significantly improves its stability, with arsenic not being detected in TCLP tests for the coated materials under optimal synthesis conditions, such as an Fe/As molar ratio of 4:1, pH 4, and a temperature of 50 °C. rsc.orgresearchgate.net This fabrication method provides a promising way to stabilize less stable arsenic-containing solids for long-term environmental management. rsc.orgresearchgate.net

Thermodynamic and Kinetic Studies of Synthesized Arsenic Solid Phases

Understanding the thermodynamic and kinetic properties of synthesized arsenic solid phases is crucial for predicting their behavior and stability in the environment. Studies on arsenate and sulfate-arsenate ettringite, for instance, investigate the conditions under which arsenate is incorporated into the ettringite structure and the stability of these solid solutions under varying environmental conditions. plos.orgnih.gov

Thermodynamic studies can help determine the solubility of these phases and the factors influencing their dissolution and precipitation. Kinetic studies, on the other hand, focus on the rates of these processes, which are essential for modeling arsenic transport and fate in contaminated systems and for designing effective remediation strategies. Research in this area often involves controlled laboratory experiments to measure reaction rates and equilibrium conditions, providing valuable data for assessing the long-term effectiveness of immobilization techniques based on the formation of stable arsenic solid phases.

Advanced Remediation and Immobilization Strategies for Arsenate

Beyond the synthesis of stable solid phases, advanced strategies, particularly bioremediation, are being developed for the effective remediation and immobilization of arsenic in contaminated environments.

Bioremediation Approaches for Arsenate-Contaminated Environments

Bioremediation leverages the metabolic capabilities of microorganisms to transform or remove pollutants from the environment. interesjournals.orgrsisinternational.org For arsenic contamination, microorganisms can play a significant role in altering its speciation and mobility. interesjournals.orgrsisinternational.org Bioremediation is considered a promising, eco-friendly, and cost-effective approach compared to traditional physicochemical methods. interesjournals.orgrsisinternational.orgnih.govmdpi.comresearchgate.net

Microbes can employ several mechanisms for arsenic remediation, including oxidation, reduction, methylation, demethylation, uptake, accumulation, complexation, and coprecipitation. interesjournals.orgresearchgate.net These processes can lead to the conversion of arsenic into less toxic forms or facilitate its immobilization. interesjournals.orgrsisinternational.org Bioremediation strategies have been explored for treating arsenic contamination in various environments, including agricultural lands impacted by arsenic-based pesticides and groundwater. interesjournals.org

Bio-oxidation of Arsenite to Arsenate for Enhanced Immobilization

Arsenic exists in various oxidation states, with arsenite (As(III)) and arsenate (As(V)) being the most prevalent in contaminated water and soil. interesjournals.org Arsenite is generally more mobile and significantly more toxic than arsenate. nih.govmdpi.comut.ac.ir Therefore, the biological oxidation of arsenite to arsenate is a key detoxification mechanism and a crucial step for enhanced immobilization. nih.govmdpi.comut.ac.ir

Numerous microorganisms, including bacteria, archaea, and fungi, are capable of oxidizing arsenite to arsenate. rsisinternational.orgmdpi.com This process is often mediated by the enzyme arsenite oxidase, encoded by the aio gene complex. mdpi.comut.ac.ir Arsenite-oxidizing bacteria have been isolated from various arsenic-rich environments, demonstrating their potential for bioremediation applications. mdpi.comut.ac.irmdpi.com

The bio-oxidation of arsenite to arsenate can enhance immobilization because arsenate (As(V)) has a higher sorption affinity to minerals, particularly iron oxides, compared to arsenite (As(III)). researchgate.netmdpi.com Combining arsenite-oxidizing bacteria with chemical treatments, such as the addition of iron, can be a promising strategy for the removal or immobilization of arsenic from contaminated environments. nih.gov For example, studies have shown that the presence of arsenite-oxidizing bacteria can enhance the formation of iron plaque, which subsequently decreases arsenic levels. nih.gov Immobilized arsenite-oxidizing bacteria, for instance on activated carbon or calcium alginate, have shown efficient arsenite oxidation rates, highlighting their potential for use in bioreactors for treating contaminated water. mdpi.com

Phytoremediation using Arsinate-Tolerant and Hyperaccumulating Plants

Phytoremediation utilizes plants to remove, sequester, or detoxify contaminants from soil and water. For this compound contamination, the focus is often on identifying and utilizing plant species that can tolerate high levels of arsenic and accumulate it in harvestable biomass, a process known as phytoextraction. iastate.edumdpi.commdpi.com

Studies have identified certain plant species, notably ferns from the Pteris genus like Pteris vittata (the Chinese brake fern) and Pteris cretica, as arsenic hyperaccumulators. iastate.edumdpi.comclaire.co.uk These plants demonstrate a remarkable ability to take up arsenic from the soil and translocate it to their fronds (leaves) at concentrations significantly higher than in their roots. iastate.edu For instance, Pteris vittata fronds have been reported to accumulate arsenic at concentrations of 7,200 mg per kg dry weight, while root concentrations remained much lower (200-300 mg per kg dry weight). iastate.edu This efficient root-to-shoot translocation is a key characteristic of hyperaccumulators, making them suitable for phytoextraction where the contaminated biomass can be harvested and disposed of. iastate.edu

Research also explores the genetic basis of arsenic tolerance and hyperaccumulation. Transgenic approaches, such as expressing genes like PvACR3 (an arsenite antiporter from Pteris vittata) in non-accumulating plants like Arabidopsis thaliana, have shown promise in enhancing arsenic tolerance and increasing arsenic accumulation in above-ground tissues. nih.gov

While promising, factors such as plant growth rate, biomass production, and the influence of soil properties and co-contaminants can affect the efficiency of phytoremediation. mdpi.commdpi.comclaire.co.uk

Adsorption and Co-precipitation Technologies for this compound Removal

Adsorption and co-precipitation are widely employed techniques for removing this compound from contaminated water sources. These methods involve transferring the dissolved this compound species from the aqueous phase to a solid phase, making them less mobile and easier to separate. mdpi.comtandfonline.comupdatepublishing.com

Co-precipitation with freshly formed iron (III) (oxy)hydroxides, such as ferrihydrite, is considered a highly effective method for removing this compound from aqueous solutions. updatepublishing.com This process can occur when iron salts are added to contaminated water, leading to the formation of solid iron precipitates that incorporate this compound. updatepublishing.com Microbial processes can also play a role by mediating the formation of biogenic Fe-Mn oxides with high adsorption capacity for arsenic. mdpi.com

Data on the adsorption capacity of iron and manganese oxides varies depending on the specific mineral phase, surface properties, and water chemistry (e.g., pH, presence of competing ions).

Recent research explores the development of novel adsorbent materials with enhanced this compound removal capabilities. Graphene-based composites have attracted significant attention due to the high surface area and unique properties of graphene. mdpi.comnih.gov

Composites combining graphene with metal oxides have shown promising results. For example, hydrous cerium oxide modified graphene (GNP-HCO) demonstrated rapid arsenate adsorption, with over 88% of equilibrium adsorption capacity achieved within 20 minutes. rsc.org The maximum adsorption capacities reported for GNP-HCO were 62.33 mg-As g⁻¹ at pH 4.0 and 41.31 mg-As g⁻¹ at pH 7.0, exceeding those of many other modified carbon-based adsorbents. rsc.org Another example is graphene-supported spinel CuFe₂O₄ composites, which have shown high adsorption capacities for both arsenate (172.27 mg/g at pH 4) and arsenite (236.29 mg/g). mdpi.com

These novel materials often exhibit high adsorption capacities and fast kinetics, making them potential candidates for efficient this compound removal from water. mdpi.comrsc.orgmdpi.com

Here is a table summarizing some reported adsorption capacities for this compound on various adsorbents:

Adsorbent Material	Arsenic Species Adsorbed	Maximum Adsorption Capacity (mg/g)	pH	Source
Hydrous Cerium Oxide-Graphene (GNP-HCO)	As(V)	62.33	4.0	rsc.org
Hydrous Cerium Oxide-Graphene (GNP-HCO)	As(V)	41.31	7.0	rsc.org
Graphene-Supported Spinel CuFe₂O₄	As(V)	172.27	4	mdpi.com
Graphene-Supported Spinel CuFe₂O₄	As(III)	236.29	Not specified	mdpi.com
Mg/Fe-LDH-modified biochar	As(V)	3.6	6	bohrium.com
Bentonite clay modified with Aluminum	As(V)	14.7	Not specified	mdpi.com

Solidification and Stabilization of this compound in Waste Streams

Solidification/stabilization (S/S) techniques are used to treat this compound-containing solid and semi-solid wastes, aiming to reduce the mobility and leachability of arsenic before disposal. nih.govepa.govresearchgate.netgoogle.comacs.org This typically involves mixing the waste with binding agents to form a solid matrix.

Common binding agents include Portland cement, fly ash, and lime dust. nih.govresearchgate.net The S/S process can physically encapsulate the this compound within the solid matrix and/or induce chemical reactions that transform soluble this compound into less soluble forms. nih.govepa.gov For instance, the formation of calcium arsenite precipitates has been observed to contribute to low arsenic leaching from solidified/stabilized samples using cement, fly ash, and calcium hydroxide (B78521). nih.gov

Studies evaluate the effectiveness of S/S based on leaching tests, such as the Toxicity Characteristics Leaching Procedure (TCLP), to determine the concentration of arsenic that leaches out of the solidified waste. nih.gov While S/S has been applied to wastes with high arsenic concentrations, achieving very low leachability can be challenging depending on the waste composition and the specific S/S method used. google.com

Membrane Filtration and Electrocoagulation Techniques for this compound Removal

Membrane filtration and electrocoagulation are advanced techniques used for this compound removal from water, particularly for treating large volumes or achieving high removal efficiencies. tandfonline.com

Membrane filtration processes, including microfiltration (MF), nanofiltration (NF), and reverse osmosis (RO), use semipermeable membranes to separate contaminants based on size, charge, or other properties. tandfonline.comijert.orgnih.gov RO and NF are generally effective at removing dissolved this compound due to size exclusion and electrostatic repulsion, with RO typically offering higher removal rates. nih.gov MF alone may not effectively remove dissolved this compound but can be used in conjunction with pre-treatment steps like coagulation to remove larger arsenic-containing particles or flocs. ijert.org The efficiency of membrane filtration can be influenced by the this compound species (arsenate is often better rejected by negatively charged membranes than neutral arsenite) and water chemistry. ijert.orgnih.gov

Electrocoagulation (EC) involves using sacrificial electrodes (commonly iron or aluminum) to generate coagulating species in the water. tandfonline.commdpi.comresearchgate.net These species destabilize and aggregate this compound particles or dissolved ions, forming flocs that can be removed by sedimentation or filtration. ijert.orgmdpi.com EC is often coupled with filtration (ECF) for more efficient removal. mdpi.com Studies have shown high arsenic removal efficiencies (e.g., 99% within 5 minutes) using combined ECF systems with iron or aluminum electrodes. mdpi.com The effectiveness of EC can be influenced by factors such as current density, treatment time, and water composition. mdpi.com

Agronomic Management Practices to Mitigate this compound Uptake in Crops

Agronomic practices can play a crucial role in reducing this compound uptake by crops, particularly in areas where irrigation water or soil is contaminated. These practices aim to alter the soil environment or plant physiology to minimize arsenic accumulation in edible parts. claire.co.ukresearchgate.netmdpi.comresearchgate.netfrontiersin.org

In rice cultivation, which is particularly susceptible to arsenic uptake under flooded conditions, water management techniques like alternate wetting and drying (AWD) can significantly reduce arsenic accumulation in grains compared to continuous flooding. researchgate.netfrontiersin.org AWD alters the soil redox conditions, influencing arsenic speciation and mobility. frontiersin.org

Nutrient management is another important strategy. Applying mineral nutrients like iron, phosphorus, silicon, and sulfur can compete with this compound for uptake pathways in plants or promote the formation of less mobile arsenic species in the soil. mdpi.comresearchgate.net For example, arsenate uptake by plants occurs via phosphate (B84403) transporters, so phosphorus application can reduce arsenate uptake through competition. mdpi.comresearchgate.net Similarly, silicon uptake shares a pathway with arsenite, and silicon application can mitigate arsenite uptake. mdpi.commdpi.com Iron amendments can promote the formation of iron plaques on plant roots, which can adsorb arsenic and reduce its translocation to shoots. mdpi.commdpi.com

Selecting crop cultivars that exhibit lower arsenic uptake or higher tolerance is also a valuable agronomic practice. researchgate.net Research is ongoing to identify and develop such cultivars. researchgate.net

Future Research Directions and Unresolved Challenges in Arsinate Science

Elucidating Undiscovered Cellular Transport Mechanisms for Arsenic Species

Understanding how arsenic species, particularly arsenate, are transported into and within cells remains a critical area of research. While it is known that arsenate is often taken up via phosphate (B84403) transporters due to its structural similarity to inorganic phosphate, the full spectrum of transport mechanisms is not yet completely understood. Arsenite (As(III)), the reduced form of arsenate, is primarily transported by aquaglyceroporins in many biological systems, including plants and microorganisms. oatext.comnih.gov These proteins facilitate the movement of various small molecules, including metalloids like As(III). nih.gov

Research indicates that different organisms and even different cell types within an organism may employ diverse transporters for arsenic species. For instance, plant aquaporins, specifically those in the nodulin 26-like intrinsic protein (NIP) subfamily, are known to transport arsenite. oatext.comresearchgate.net Studies in Arabidopsis and rice have investigated the role of specific NIPs (e.g., NIP5;1, NIP6;1, NIP7;1) in arsenic uptake, efflux, and translocation, suggesting their involvement in these processes. core.ac.uk Furthermore, some bacterial and fungal systems utilize efflux transporters like ArsB and Acr3 to pump arsenic out of the cell, a mechanism also observed in some plants like pteridophytes. researchgate.net

Despite these advancements, the molecular mechanisms governing the uptake and efflux of organic arsenic compounds are less understood, although some evidence suggests aquaglyceroporins may be involved. oatext.com Identifying and characterizing novel transporters, understanding their regulation, and determining their specificity for different arsenic species are crucial for developing strategies to reduce arsenic accumulation in crops and other organisms.

Comprehensive Functional Characterization of Novel Arsenic-Related Genes and Enzymes

The identification and characterization of genes and enzymes involved in arsenic metabolism and resistance are ongoing areas of research. Microorganisms, in particular, have evolved a diverse array of mechanisms to cope with arsenic toxicity, encoded by various arsenic-related genes. frontiersin.orgresearchgate.net The ars gene system, first identified in bacteria, is a well-studied example, containing genes responsible for arsenate reduction, arsenite efflux, and regulation. frontiersin.orgmdpi.com

Recent studies have revealed novel arsenic-related genes and enzymes in various organisms, including bacteria and yeast. For example, research in Saccharomyces cerevisiae (budding yeast) has identified genes like PHO86, VBA3, UGP1, and TUL1 that confer arsenic resistance through distinct mechanisms, although the molecular details require further elucidation. researchgate.net In bacteria, novel taxa capable of both arsenate reduction and arsenite oxidation have been identified, and phylogenetic analysis of genes like aioA, arsC, and arrA suggests horizontal gene transfer plays a role in their distribution. researchgate.net

The arr gene cluster, responsible for dissimilatory arsenate reduction, is another area of active research, particularly in bacteria and archaea. mdpi.com Understanding the function of these novel genes and enzymes is essential for deciphering the complex arsenic biogeochemical cycle and for harnessing microbial capabilities for bioremediation. researchgate.net

Advanced Understanding of Inter-species Arsenic Redox Transformations in Complex Biogeochemical Systems

Arsenic undergoes various redox transformations in the environment, primarily between the pentavalent (arsenate, As(V)) and trivalent (arsenite, As(III)) forms. These transformations are significantly influenced by microbial activity and the surrounding biogeochemical conditions. monobasinresearch.orglidsen.com While the general processes of microbial arsenate reduction and arsenite oxidation are known, a more advanced understanding of these transformations in complex, multi-species systems is needed.

Research challenges include elucidating the intricate interactions between different microbial communities and their roles in arsenic speciation, particularly in diverse environmental compartments like soils, sediments, and aquatic systems. monobasinresearch.org The influence of other biogeochemical cycles, such as those of iron, sulfur, and phosphorus, on arsenic redox transformations is also a critical area of investigation. um.eslidsen.com For instance, the reduction of iron oxyhydroxides by anaerobic bacteria can lead to the mobilization of adsorbed arsenate. monobasinresearch.org

Furthermore, understanding the effects of fluctuating redox conditions, such as those found in flooded soils or mine tailings, on arsenic mobility and speciation is crucial for predicting its environmental fate. nih.gov Advanced research aims to unravel these complex interactions to better predict and manage arsenic contamination in various ecosystems.

Development of Predictive Models for Long-Term Arsinate Behavior in Diverse Environmental Compartments

Accurately predicting the long-term behavior of this compound (arsenate) in the environment is challenging due to the complex interplay of physical, chemical, and biological processes. Developing robust predictive models is essential for effective risk assessment and management of arsenic-contaminated sites.

Current research is exploring the use of machine learning and other advanced modeling techniques to predict arsenic contamination in various environmental settings, such as groundwater in coastal floodplains and inland basins. mdpi.comazoai.comnih.gov These models incorporate various parameters, including hydrogeochemical factors (e.g., pH, redox potential, presence of other ions), soil properties (e.g., organic carbon content), and geological characteristics. mdpi.comazoai.com

Studies have shown that machine learning models like Random Forest can outperform traditional linear models in predicting arsenic concentrations and contamination risks. mdpi.comazoai.com However, challenges remain in developing models that can accurately capture the long-term dynamics of arsenic behavior, including aging processes in soils and the influence of changing environmental conditions. nih.gov Future research needs to focus on integrating more comprehensive datasets and incorporating a deeper understanding of the underlying biogeochemical processes into these models to improve their predictive accuracy and reliability across diverse environmental compartments.

Integration of Multi-Omics Approaches for Holistic Understanding of Microbial and Plant Responses to this compound Exposure

Understanding the complex responses of microorganisms and plants to this compound (arsenate) exposure at a systems level requires the integration of multi-omics approaches. Techniques such as genomics, transcriptomics, proteomics, and metabolomics can provide comprehensive insights into the molecular mechanisms underlying arsenic toxicity, tolerance, and biotransformation. researchgate.netosti.govresearchgate.netnih.gov

Genomics and transcriptomics can reveal the genes that are activated or repressed in response to arsenic stress, while proteomics and metabolomics can shed light on the resulting changes in protein abundance and metabolic pathways. researchgate.netnih.gov Integrating data from these different omics levels can provide a more holistic picture of how organisms perceive and respond to arsenic. researchgate.netosti.gov

Multi-omics studies have been applied to investigate microbial communities in arsenic-polluted environments, helping to identify key genes and pathways involved in arsenic metabolism and resistance. mdpi.comresearchgate.net Similarly, these approaches are being used to understand plant responses to arsenate and arsenite stress, identifying genes and metabolic pathways related to uptake, translocation, detoxification, and tolerance. researchgate.netnih.gov Future research should focus on further integrating these datasets and developing computational tools for their analysis to gain a deeper understanding of the intricate molecular networks involved in arsenic interactions with biological systems.

Design and Optimization of Next-Generation Remediation Technologies for Site-Specific this compound Contamination

Developing effective and sustainable remediation technologies for this compound (arsenate) contamination is a critical challenge. While various methods exist, including adsorption, coagulation-precipitation, membrane filtration, and bioremediation, there is a need for next-generation technologies that are more efficient, cost-effective, and tailored to specific site conditions. iwaponline.comresearchgate.netkiwiscience.com

Research is focused on optimizing existing technologies and developing novel approaches. For instance, adsorption is considered a feasible method for removing arsenic from water, and research continues to explore new and improved adsorbent materials. iwaponline.comresearchgate.net Phytoremediation, which utilizes plants to remove or stabilize arsenic, is another environmentally friendly approach being investigated, with efforts to enhance plant uptake and tolerance through genetic modification and the use of nanoparticles. iwaponline.commdpi.com

Electrokinetic remediation coupled with permeable reactive barriers is also being explored for the remediation of arsenic-contaminated soils. mdpi.com Future research needs to address the limitations of current technologies, such as their effectiveness across a wide range of arsenic concentrations and environmental conditions, the generation and disposal of arsenic-containing waste, and the long-term stability of the remediation outcomes. The design of next-generation technologies should consider site-specific characteristics and aim for integrated approaches that combine different methods for optimal results. kiwiscience.com

Q & A

Q. What strategies mitigate bias when interpreting this compound’s environmental persistence in field studies?

• Methodological Answer : Use randomized sampling grids to avoid spatial bias. Blind analysts to sample origins during data collection. Apply mixed-effects models to account for environmental covariates (e.g., soil pH, organic matter). Replicate findings in controlled mesocosm experiments .

Literature & Synthesis

Q. How do I conduct a systematic review of this compound’s applications in materials science?

• Methodological Answer : Use Boolean operators (e.g., "this compound AND (coordination polymer OR MOF)") in databases like Web of Science. Screen abstracts with Rayyan AI to exclude irrelevant studies. Synthesize trends using a PRISMA flow diagram and categorize findings by application (e.g., sensors, catalysts) .

Q. What interdisciplinary approaches integrate this compound chemistry with multi-omics studies (e.g., metabolomics)?

• Methodological Answer : Couple LC-MS/MS metabolomic profiling with arsenic speciation analysis (HPLC-ICP-MS) to map biochemical pathways. Use pathway enrichment tools (KEGG, Reactome) to identify perturbed networks. Collaborate with bioinformaticians to build integrated models .